3-Iodopyridin-4-ol

• CAS: 98136-83-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 3-Iodopyridin-4-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Iodopyridin-4-ol is a valuable heterocyclic building block in medicinal chemistry and drug development. Its structure, featuring a pyridine ring substituted with both a hydroxyl and an iodo group, offers versatile handles for further functionalization. The presence of the iodine atom at the 3-position allows for the introduction of various substituents through cross-coupling reactions, while the hydroxyl group at the 4-position can be engaged in etherification or other modifications. This guide provides a comprehensive overview of the primary synthetic strategies for obtaining 3-iodopyridin-4-ol, with a focus on the underlying chemical principles, detailed experimental protocols, and a comparative analysis of the available methods.

Understanding the Pyridin-4-ol Tautomerism

Before delving into the synthetic routes, it is crucial to recognize the tautomeric nature of the starting material and the final product. Pyridin-4-ol exists in equilibrium with its tautomer, pyridin-4(1H)-one. In solution, the keto form (pyridin-4(1H)-one) is generally favored. This equilibrium has significant implications for the reactivity of the molecule, particularly in electrophilic substitution reactions, as the electronic properties of the two forms differ. For the purpose of this guide, the compound will be referred to as pyridin-4-ol, but it is important to consider the contribution of the pyridin-4(1H)-one tautomer in the reaction mechanisms.

Synthetic Strategies

Two principal synthetic pathways have been identified for the preparation of 3-iodopyridin-4-ol:

• Direct Electrophilic Iodination of Pyridin-4-ol: This is the most direct approach, involving the introduction of an iodine atom onto the pyridin-4-ol scaffold in a single step.

• A Multi-step Approach via a Sandmeyer Reaction: This pathway involves the initial functionalization of pyridin-4-ol to introduce a nitro group, followed by its reduction to an amino group, and subsequent conversion to the iodo group via a diazotization and iodination sequence.

This guide will explore both strategies in detail, providing mechanistic insights and experimental protocols.

Route 1: Direct Electrophilic Iodination of Pyridin-4-ol

The direct iodination of pyridin-4-ol is an attractive strategy due to its atom economy and procedural simplicity. The hydroxyl group at the 4-position is an activating group, directing electrophilic substitution to the ortho (C3 and C5) positions. The primary challenge of this approach lies in achieving selective mono-iodination at the C3 position, as di-iodination to form 3,5-diiodopyridin-4-ol can be a competing reaction.

Mechanism of Electrophilic Iodination

The electrophilic iodination of pyridin-4-ol proceeds through a classic electrophilic aromatic substitution mechanism. The pyridin-4(1H)-one tautomer is particularly electron-rich at the C3 and C5 positions, making it susceptible to attack by an electrophilic iodine species (I⁺).

Caption: General mechanism of electrophilic iodination of pyridin-4(1H)-one.

Method 1A: Iodination using Iodine and a Mild Base

The use of molecular iodine in the presence of a mild base, such as sodium bicarbonate, is a common method for the iodination of activated aromatic rings. The base serves to neutralize the hydrogen iodide (HI) produced during the reaction, shifting the equilibrium towards the products.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, dissolve pyridin-4-ol (1.0 eq.) in a suitable solvent, such as water or a mixture of water and an organic solvent (e.g., ethanol).

• Addition of Base: Add sodium bicarbonate (NaHCO₃, 2.0-3.0 eq.) to the solution and stir until it is dissolved.

• Addition of Iodine: Slowly add a solution of iodine (I₂, 1.0-1.2 eq.) in the same solvent to the reaction mixture at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). The reaction may take several hours to reach completion.

• Work-up: Once the reaction is complete, quench any remaining iodine with a solution of sodium thiosulfate. Acidify the mixture with a suitable acid (e.g., HCl) to precipitate the product.

• Purification: Collect the precipitate by filtration, wash with cold water, and dry under vacuum. The crude product can be further purified by recrystallization.

Causality Behind Experimental Choices:

• Sodium Bicarbonate as Base: A mild base is used to avoid deprotonation of the hydroxyl group, which would form a phenoxide-like species and potentially lead to over-reactivity and di-iodination.

• Control of Stoichiometry: Careful control of the iodine stoichiometry is crucial to favor mono-iodination. Using a large excess of iodine will increase the likelihood of forming the 3,5-diiodo product.

Method 1B: Iodination using N-Iodosuccinimide (NIS)

N-Iodosuccinimide (NIS) is a versatile and easy-to-handle electrophilic iodinating agent.[1] The reaction is often carried out in the presence of an acid catalyst, which activates the NIS and enhances its electrophilicity.

Experimental Protocol:

• Reaction Setup: Dissolve pyridin-4-ol (1.0 eq.) in a suitable solvent, such as acetonitrile or dichloromethane, in a round-bottom flask.

• Addition of NIS: Add N-Iodosuccinimide (NIS, 1.0-1.1 eq.) to the solution.

• Acid Catalyst (Optional): If required, add a catalytic amount of an acid, such as trifluoroacetic acid (TFA), to the mixture. The necessity of a catalyst will depend on the reactivity of the substrate.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or HPLC.

• Work-up: Upon completion, quench the reaction with a solution of sodium thiosulfate. Remove the solvent under reduced pressure.

• Purification: The crude residue can be purified by column chromatography on silica gel to isolate the desired 3-iodopyridin-4-ol.

Causality Behind Experimental Choices:

• NIS as an Iodine Source: NIS is a solid, which makes it easier to handle than molecular iodine. The succinimide byproduct is also generally easy to remove during work-up.

• Acid Catalyst: The acid protonates the succinimide nitrogen of NIS, making the iodine atom more electrophilic and facilitating the attack by the electron-rich pyridine ring.

Table 1: Comparison of Direct Iodination Methods

Method	Iodinating Agent	Base/Catalyst	Advantages	Disadvantages
1A	Iodine (I₂)	Mild Base (e.g., NaHCO₃)	Inexpensive reagents, straightforward work-up.	May require careful control to avoid di-iodination, reaction times can be long.
1B	N-Iodosuccinimide (NIS)	Acid Catalyst (optional)	Easy to handle reagent, generally good yields.	NIS is more expensive than I₂, may require chromatography for purification.

Route 2: Multi-step Synthesis via a Sandmeyer Reaction

This synthetic route offers a more controlled, albeit longer, approach to 3-iodopyridin-4-ol. It involves the sequential nitration of pyridin-4-ol, reduction of the nitro group to an amine, and finally, the conversion of the amino group to an iodo group via the Sandmeyer reaction. This method can be advantageous if selective direct iodination proves to be challenging.

Caption: Multi-step synthesis of 3-iodopyridin-4-ol via a Sandmeyer reaction.

Step 1: Nitration of Pyridin-4-ol

The nitration of pyridin-4-ol introduces a nitro group at the C3 position. This reaction is typically carried out using a mixture of nitric acid and sulfuric acid.

Experimental Protocol:

• Reaction Setup: In a flask equipped with a dropping funnel and a thermometer, carefully add pyridin-4-ol (1.0 eq.) to concentrated sulfuric acid at 0 °C.

• Addition of Nitrating Agent: Slowly add a mixture of fuming nitric acid and concentrated sulfuric acid dropwise to the reaction mixture, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction to stir at a controlled temperature (e.g., room temperature or slightly elevated) and monitor its progress by TLC or HPLC.

• Work-up: Carefully pour the reaction mixture onto crushed ice and neutralize with a base (e.g., sodium carbonate or ammonia solution) to precipitate the product.

• Purification: Collect the solid by filtration, wash with water, and dry. The crude 3-nitropyridin-4-ol can be purified by recrystallization.

Step 2: Reduction of 3-Nitropyridin-4-ol

The nitro group of 3-nitropyridin-4-ol is then reduced to an amino group to yield 3-aminopyridin-4-ol. This can be achieved through various methods, including catalytic hydrogenation or using a reducing agent like tin(II) chloride.

Method 2A: Catalytic Hydrogenation

Experimental Protocol:

• Reaction Setup: Dissolve 3-nitropyridin-4-ol (1.0 eq.) in a suitable solvent (e.g., ethanol, methanol, or ethyl acetate) in a hydrogenation vessel.

• Catalyst: Add a catalytic amount of palladium on carbon (Pd/C, 5-10 mol%).

• Hydrogenation: Pressurize the vessel with hydrogen gas (H₂) and stir the mixture vigorously at room temperature until the uptake of hydrogen ceases.

• Work-up: Filter the reaction mixture through a pad of Celite to remove the catalyst and wash with the solvent.

• Purification: Evaporate the solvent under reduced pressure to obtain the crude 3-aminopyridin-4-ol, which can be used in the next step without further purification or can be recrystallized if necessary.

Method 2B: Reduction with Tin(II) Chloride

Experimental Protocol:

• Reaction Setup: Suspend 3-nitropyridin-4-ol (1.0 eq.) in concentrated hydrochloric acid.

• Addition of Reducing Agent: Add a solution of tin(II) chloride dihydrate (SnCl₂·2H₂O, 3.0-4.0 eq.) in concentrated hydrochloric acid to the suspension.

• Reaction: Heat the reaction mixture at an elevated temperature (e.g., 100 °C) for a few hours, monitoring the reaction by TLC.

• Work-up: Cool the reaction mixture and make it strongly basic with a concentrated solution of sodium hydroxide to precipitate the tin salts.

• Purification: Extract the product with a suitable organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and remove the solvent under reduced pressure to yield 3-aminopyridin-4-ol.[2]

Step 3: Sandmeyer Reaction of 3-Aminopyridin-4-ol

The final step involves the conversion of the amino group of 3-aminopyridin-4-ol to an iodo group. This is a classic Sandmeyer reaction, which proceeds via a diazonium salt intermediate.[3]

Experimental Protocol:

• Diazotization: Dissolve 3-aminopyridin-4-ol (1.0 eq.) in a mixture of a mineral acid (e.g., sulfuric acid or hydrochloric acid) and water, and cool the solution to 0-5 °C in an ice bath. Slowly add a solution of sodium nitrite (NaNO₂, 1.0-1.2 eq.) in water, keeping the temperature below 5 °C. Stir the mixture for a short period (e.g., 30 minutes) to ensure complete formation of the diazonium salt.

• Iodination: In a separate flask, prepare a solution of potassium iodide (KI, 1.5-2.0 eq.) in water. Slowly add the cold diazonium salt solution to the potassium iodide solution with vigorous stirring.

• Decomposition: Allow the reaction mixture to warm to room temperature and then gently heat it (e.g., to 50-60 °C) until the evolution of nitrogen gas ceases.

• Work-up: Cool the reaction mixture and quench any excess iodine with a solution of sodium thiosulfate. Neutralize the solution with a base to precipitate the product.

• Purification: Collect the solid by filtration, wash with water, and dry. The crude 3-iodopyridin-4-ol can be purified by recrystallization or column chromatography.

Comparative Analysis of Synthetic Routes

Feature	Route 1: Direct Iodination	Route 2: Sandmeyer Reaction
Number of Steps	1	3
Overall Yield	Variable, depends on selectivity.	Generally moderate to good, but can be lower due to multiple steps.
Scalability	Potentially scalable, but selectivity may be an issue on a larger scale.	Scalable, with well-established procedures for each step.
Reagents & Safety	Uses either I₂/base or NIS. NIS is a solid and easy to handle.	Involves strong acids (H₂SO₄, HNO₃), a potentially unstable diazonium intermediate (requires low temperatures), and a reducing agent.
Purification	May require chromatography to separate from starting material and di-iodinated product.	Purification may be required at each step, but the final product is often obtained in high purity after the Sandmeyer reaction.

Conclusion

The synthesis of 3-iodopyridin-4-ol can be effectively achieved through two primary strategies: direct electrophilic iodination and a multi-step Sandmeyer reaction sequence.

• Direct iodination is the more concise approach and is preferable if conditions for selective C3 mono-iodination can be reliably established and optimized. The use of N-Iodosuccinimide offers a convenient and often high-yielding option.

• The Sandmeyer reaction route , while longer, provides a more controlled and potentially more reproducible method, especially if selectivity in the direct iodination is problematic. Each step in this sequence is a well-understood and robust transformation in organic synthesis.

The choice of the optimal synthetic route will depend on the specific requirements of the researcher, including the desired scale of the synthesis, the availability and cost of reagents, and the importance of minimizing purification steps. For exploratory and small-scale syntheses, direct iodination may be the preferred starting point. For larger-scale and process development applications, the Sandmeyer route may offer greater control and predictability.

References

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Unraveling the Enigma: A Strategic Guide to Elucidating the Mechanism of Action of 3-Iodopyridin-4-ol

Preamble: Embracing the Unknown

In the landscape of drug discovery and chemical biology, we often encounter compounds with intriguing structures but undefined biological roles. 3-Iodopyridin-4-ol is one such molecule. While its chemical properties are cataloged, its mechanism of action remains largely unexplored in publicly available literature. This guide, therefore, deviates from a conventional review of established facts. Instead, it serves as a strategic whitepaper, designed for researchers, scientists, and drug development professionals, outlining a comprehensive, field-proven methodology to systematically uncover the biological function and therapeutic potential of this novel compound. As your Senior Application Scientist, I will not merely list protocols; I will provide the causal logic behind each experimental choice, ensuring a self-validating and robust investigative workflow.

Section 1: Hypothesis Formulation - Deducing Potential from Structure

The structure of 3-Iodopyridin-4-ol—a pyridine ring substituted with a hydroxyl group and an iodine atom—provides critical clues to its potential biological activities. The pyridine scaffold is a privileged structure in medicinal chemistry, found in a vast array of FDA-approved drugs targeting a wide range of biological entities.[1][2][3]

• The Pyridinol Core: The 3-hydroxypyridine moiety is structurally related to vitamin B6 and is known to be a key component in molecules with antioxidant properties and various effects on the central nervous system.[4][5] Derivatives of 3-hydroxypyridine have been shown to modulate the activity of enzymes such as monoamine oxidase (MAO).[6]

• The Iodine Substituent: Halogenation, particularly iodination, can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties. Aromatic iodides are crucial intermediates in the synthesis of many pharmaceuticals and can play a role in antiviral and anticancer activities.[7][8][9] The iodine atom can participate in halogen bonding, a specific type of non-covalent interaction that can enhance binding affinity to protein targets.

• The Kinase Inhibitor Hypothesis: Notably, the pyridine scaffold is a cornerstone of numerous kinase inhibitors.[10][11][12] Many successful drugs targeting kinases, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), incorporate a pyridine ring system.[10] Given the central role of kinases in cellular signaling and their frequent dysregulation in diseases like cancer, this presents a compelling and high-priority avenue of investigation.

Based on this structural analysis, we can formulate our primary hypotheses:

• Primary Hypothesis: 3-Iodopyridin-4-ol acts as an inhibitor of one or more protein kinases, thereby modulating cellular signaling pathways involved in cell proliferation, survival, or inflammation.

• Secondary Hypotheses:

  • The compound exhibits anticancer activity through induction of apoptosis or cell cycle arrest.

  • The compound possesses neuroactive properties by modulating the activity of enzymes or receptors in the central nervous system.

  • The compound displays antimicrobial or antiviral activity.

Section 2: The Investigative Workflow - A Phased Approach to Mechanism of Action

To systematically test our hypotheses, we will employ a multi-phased approach, beginning with broad phenotypic screening and progressively narrowing our focus to specific molecular targets and pathways. This workflow is designed to be efficient, logical, and to generate self-validating data at each stage.

Caption: A strategic workflow for elucidating the mechanism of action of a novel compound.

Phase 1: Broad Phenotypic Screening

The initial goal is to determine if 3-Iodopyridin-4-ol has any biological effect in a cellular context and, if so, to characterize the nature of that effect.[13][14][15] A panel of diverse cancer cell lines (e.g., representing lung, breast, colon, and hematological malignancies) is a logical starting point given the kinase inhibitor hypothesis.

Experimental Protocol 1: Cell Viability Assay (MTT)

• Cell Seeding: Plate cancer cell lines (e.g., A549, MCF-7, HCT116) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of 3-Iodopyridin-4-ol (e.g., from 100 µM down to 1 nM) in appropriate cell culture media. Add the compound dilutions to the cells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., staurosporine).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a 0.01 M HCl solution with 10% SDS) to each well and mix thoroughly to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the half-maximal inhibitory concentration (IC50).

Data Presentation: Hypothetical Phase 1 Results

Cell Line	Histology	3-Iodopyridin-4-ol IC50 (µM)
A549	Lung Carcinoma	2.5
MCF-7	Breast Adenocarcinoma	5.1
HCT116	Colorectal Carcinoma	1.8
K562	Chronic Myelogenous Leukemia	> 50

Causality Behind Experimental Choices: A significant difference in IC50 values across cell lines (as shown in the hypothetical data) suggests a specific mechanism of action rather than non-specific toxicity. The inactivity in the K562 cell line, for instance, could indicate that the target of 3-Iodopyridin-4-ol is not essential for the survival of this particular cell type. This differential sensitivity is a key piece of data that guides the next phase of the investigation.

Phase 2: Target Deconvolution - Identifying the Molecular Binding Partner(s)

Assuming a potent and selective cytotoxic phenotype is observed, the next critical step is to identify the direct molecular target(s) of 3-Iodopyridin-4-ol.[16][17] Affinity chromatography is a classic and powerful method for this purpose.[18][19]

Caption: Workflow for affinity chromatography-based target identification.

Experimental Protocol 2: Affinity Chromatography and Mass Spectrometry

• Probe Synthesis: Synthesize an analog of 3-Iodopyridin-4-ol with a linker arm suitable for immobilization (e.g., an amino-PEG linker) without disrupting its core pharmacophore.

• Immobilization: Covalently attach the linker-modified compound to NHS-activated sepharose beads. Prepare control beads with no compound attached.

• Lysate Preparation: Grow the most sensitive cell line (e.g., HCT116) to a large volume. Lyse the cells in a non-denaturing buffer containing protease and phosphatase inhibitors.

• Affinity Pulldown: Incubate the clarified cell lysate with the compound-immobilized beads and control beads for 2-4 hours at 4°C.

• Washing: Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the specifically bound proteins by competing with a high concentration of free 3-Iodopyridin-4-ol.

• Sample Preparation for MS: Concentrate the eluted proteins, run them on an SDS-PAGE gel, and perform an in-gel trypsin digest.

• LC-MS/MS Analysis: Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Search the acquired MS/MS spectra against a human protein database to identify the proteins that were specifically pulled down by the compound-immobilized beads compared to the control beads.

Trustworthiness of the Protocol: This protocol includes a crucial self-validating step: competitive elution. By using the free compound to elute the bound proteins, we significantly increase the confidence that the identified proteins are true, specific binders, as they are displaced by the very molecule we are investigating.

Phase 3: Target Validation and Mechanistic Deep Dive

The output of Phase 2 will be a list of candidate protein targets. Phase 3 is dedicated to validating these candidates and understanding how the interaction between 3-Iodopyridin-4-ol and its target(s) leads to the observed cellular phenotype. Let's assume our top candidate from the pulldown is a protein kinase, for example, "Kinase X".

Experimental Protocol 3: In Vitro Kinase Inhibition Assay

• Assay Setup: Use a commercially available in vitro kinase assay kit for Kinase X. These assays typically measure the phosphorylation of a specific substrate.[20][21][22]

• Compound Titration: Prepare a serial dilution of 3-Iodopyridin-4-ol.

• Kinase Reaction: In a microplate, combine recombinant Kinase X, its specific substrate, and ATP (at a concentration close to its Km value for the enzyme to sensitively detect competitive inhibitors).[22] Add the diluted compound.

• Incubation: Allow the kinase reaction to proceed for the recommended time (e.g., 60 minutes) at 30°C.

• Detection: Stop the reaction and measure the amount of phosphorylated substrate using the kit's detection method (e.g., luminescence, fluorescence, or antibody-based detection).

• Analysis: Calculate the percentage of kinase inhibition relative to a vehicle control and determine the IC50 value for 3-Iodopyridin-4-ol against Kinase X.

Data Presentation: Hypothetical Kinase Profiling Data

To assess the selectivity of 3-Iodopyridin-4-ol, it is crucial to screen it against a broad panel of kinases. This can be done through commercial services.[23][24][25][26]

Kinase Target	IC50 (nM)
Kinase X	15
Kinase Y	1,200
Kinase Z	> 10,000
VEGFR-2	250
EGFR	> 10,000
SRC	5,800

Expertise in Interpretation: The hypothetical data above suggests that 3-Iodopyridin-4-ol is a potent and selective inhibitor of "Kinase X". The much higher IC50 values for other kinases indicate selectivity, which is a highly desirable trait for a potential therapeutic agent, as it reduces the likelihood of off-target effects.

Experimental Protocol 4: Cellular Target Engagement and Downstream Signaling

Confirming that the compound inhibits Kinase X within living cells is paramount.

• Cellular Target Engagement (NanoBRET™ Assay):

  • Use CRISPR/Cas9 to endogenously tag Kinase X with a NanoLuc® luciferase in the HCT116 cell line.

  • Treat the cells with a specific fluorescent tracer that binds to the ATP pocket of Kinase X.

  • Add 3-Iodopyridin-4-ol at various concentrations. The compound will compete with the tracer for binding to Kinase X, causing a decrease in the Bioluminescence Resonance Energy Transfer (BRET) signal.

  • Measure the BRET signal to quantify the displacement of the tracer and determine the cellular IC50 for target engagement.[24]

• Downstream Pathway Analysis (Western Blotting):

  • Identify a known, direct substrate of Kinase X, let's call it "Substrate P".

  • Treat HCT116 cells with a dose-response of 3-Iodopyridin-4-ol for a short period (e.g., 2 hours).

  • Lyse the cells and perform a Western blot using an antibody specific for the phosphorylated form of Substrate P (p-Substrate P).

  • A dose-dependent decrease in the p-Substrate P signal would provide strong evidence that 3-Iodopyridin-4-ol is inhibiting the activity of Kinase X in cells, leading to a downstream effect.[27]

Caption: Hypothesized signaling pathway for 3-Iodopyridin-4-ol.

Section 3: Conclusion and Future Directions

Should the primary hypothesis be confirmed and 3-Iodopyridin-4-ol be validated as a selective kinase inhibitor, the subsequent steps would involve lead optimization through medicinal chemistry to improve potency and drug-like properties, followed by in vivo studies in animal models of cancer to assess efficacy and safety. This structured approach transforms an unknown molecule into a potential lead candidate for drug development, providing a clear path from the bench to potential clinical applications.

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• 17. pubs.acs.org [pubs.acs.org]
• 18. Target deconvolution techniques in modern phenotypic profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 19. technologynetworks.com [technologynetworks.com]
• 20. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 21. Enzyme Assay Analysis: What Are My Method Choices? [thermofisher.com]
• 22. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 23. Kinome Profiling - Oncolines B.V. [oncolines.com]
• 24. キナーゼ選択性プロファイリングサービス [promega.jp]
• 25. pharmaron.com [pharmaron.com]
• 26. KinomePro - Pamgene [pamgene.com]
• 27. KinomeView Profiling | Cell Signaling Technology [cellsignal.com]

Technical Deep Dive: 3-Iodopyridin-4-ol as a Versatile Scaffold for Medicinal Chemistry

[1]

Executive Summary

3-Iodopyridin-4-ol (CAS: 89282-03-1) represents a critical "privileged structure" in modern drug discovery.[1] As a halogenated derivative of 4-pyridone, it bridges the gap between simple heterocycles and complex bioactive pharmacophores.[2] Its value lies in the C3-iodine handle , which enables high-fidelity cross-coupling reactions (Suzuki-Miyaura, Sonogashira) adjacent to a hydrogen-bond donor/acceptor motif (the pyridone/pyridinol core).[1][2] This guide analyzes its synthesis, tautomeric behavior, and application in synthesizing kinase inhibitors and antiviral agents.[2]

Chemical Identity & Tautomeric Equilibrium

Understanding the reactivity of 3-iodopyridin-4-ol requires mastering its tautomerism.[1] It exists in equilibrium between the pyridinol (enol) and pyridone (keto) forms.[1][2]

• Solid State & Polar Solvents: The 4-pyridone (keto) tautomer predominates due to intermolecular hydrogen bonding and high resonance stabilization energy.[1]

• Gas Phase & Non-Polar Solvents: The 4-hydroxypyridine (enol) form becomes significant.[1]

• Reactivity Implication: Electrophiles (alkyl halides) will attack the Nitrogen (N-alkylation) or Oxygen (O-alkylation) depending on the base, solvent, and counter-ion used.[1][2] The C3-iodine remains stable during these soft alkylations but is reactive toward Pd(0) catalysts.[1]

Visualization: Tautomerism & Reactivity Logic[1][2]

Figure 1: Tautomeric equilibrium determines the site of alkylation, while the C3-iodine handle remains available for orthogonal metal-catalyzed coupling.[1][2]

Synthesis Strategies

The synthesis of 3-iodopyridin-4-ol typically proceeds via electrophilic aromatic substitution on the electron-rich 4-pyridone ring.[1] Direct iodination is preferred over Finkelstein conditions (from 3-bromo) due to the activating nature of the 4-OH group.[1]

Method A: Direct Iodination (I₂ / KI / Alkali)

This is the most scalable "green" method.[2] The 4-pyridone ring is activated enough to react with molecular iodine in alkaline solution.

• Mechanism: Formation of the phenolate (pyridonate) anion increases electron density at C3/C5.[2]

• Control: Stoichiometry is critical. Excess iodine leads to 3,5-diiodopyridin-4-ol .[1]

• Pros: Cheap reagents, aqueous solvent, scalable.[1][3][4]

• Cons: Requires careful pH control to avoid di-iodination.[1]

Method B: N-Iodosuccinimide (NIS)

Ideal for small-scale, high-precision synthesis where regioselectivity is paramount.[1]

• Conditions: NIS in Acetonitrile or DMF at room temperature.

• Pros: Milder conditions, easier workup (succinimide is water-soluble).[1]

• Cons: Higher cost of reagents.

Comparative Data: Synthesis Efficiency

Parameter	Method A ( )	Method B (NIS / MeCN)
Scale	Multi-gram to Kilogram	Milligram to Gram
Yield	75 - 85%	85 - 92%
Selectivity (Mono:Di)	90:10 (requires monitoring)	>98:2
Reaction Time	2 - 4 Hours	1 - 2 Hours
Cost Efficiency	High	Low

Experimental Protocol: Scalable Synthesis

Self-Validating Protocol: This procedure uses a colorimetric endpoint (iodine color persistence) and TLC monitoring to prevent over-iodination.[1][2]

Target: 3-Iodopyridin-4-ol (10g scale) Method: Aqueous Alkaline Iodination[1]

Reagents

• 4-Pyridone (10.0 g, 105 mmol)[1][2]

• Sodium Carbonate (

  ) (22.3 g, 210 mmol)[1][2]

• Iodine (

  ) (26.7 g, 105 mmol)[1][2]

• Potassium Iodide (KI) (35.0 g, dissolved in minimal water)[1][2]

• Water (200 mL)

Step-by-Step Workflow

• Dissolution: In a 500 mL round-bottom flask, dissolve 4-pyridone and

  in 200 mL of water. Stir until clear. Rationale: The base deprotonates the pyridone, activating the C3 position.[2]

• Iodine Preparation: Dissolve

  in the saturated KI solution. Rationale: Formation of the soluble complex ensures a controlled release of electrophilic iodine.

• Addition: Add the Iodine/KI solution dropwise to the pyridone mixture over 1 hour at room temperature.

  • Critical Checkpoint: Monitor by TLC (10% MeOH in DCM).[1][2] Stop addition immediately if the di-iodo spot (higher Rf) appears significantly.[1]

• Quenching: If the solution remains dark brown after 1 hour, add solid Sodium Thiosulfate (

  ) pinch-by-pinch until the color fades to pale yellow.

• Precipitation: Acidify the solution carefully with Glacial Acetic Acid to pH 5-6. The product will precipitate as a solid.[2][5]

• Isolation: Filter the solid, wash with cold water (2 x 50 mL), and dry under vacuum at 50°C.

• Purification: Recrystallize from Ethanol/Water (9:1) if necessary.[1]

Applications in Drug Discovery

The 3-iodopyridin-4-ol scaffold acts as a "molecular lego" piece.[1] Its primary utility is in constructing bi-aryl systems found in kinase inhibitors and antivirals.

Case Study: HIV-1 Reverse Transcriptase Inhibitors

Research has identified 3-iodo-4-phenoxypyridinones as potent inhibitors of HIV-1 Reverse Transcriptase (RT).[1][6]

• Mechanism: The iodine atom occupies a hydrophobic pocket in the RT enzyme (allosteric binding site), while the pyridone oxygen participates in hydrogen bonding network.[2]

• Synthesis Logic: The 3-iodo group is installed first, followed by O-alkylation or N-alkylation to fine-tune solubility.[1]

Downstream Functionalization Workflow

The following diagram illustrates how 3-iodopyridin-4-ol serves as a divergent intermediate.

Figure 2: Divergent synthesis pathways utilizing the C3-I and N-H handles.[1]

References

• Synthesis of 3,5-diiodo-4-hydroxypyridine (Methodology Basis)

• Tautomerism of 4-Hydroxypyridine/4-Pyridone Source: ChemTube3D / Wikipedia URL:[1][2][Link] Relevance: Validates the keto-enol equilibrium claims essential for alkylation strategies.

• Recent Advances of Pyridinone in Medicinal Chemistry Source: NIH / PubMed Central (PMC) URL:[1][2][Link] Relevance: Cites the specific application of 3-iodopyridinones in HIV-1 reverse transcriptase inhibition (compounds 71, 72a-c).[1][6]

• N-Iodosuccinimide (NIS) in Organic Synthesis Source: Organic Chemistry Portal URL:[Link] Relevance: Provides the mechanistic grounding for using NIS as a milder, regioselective alternative to elemental iodine.[2]

• Suzuki Coupling of Pyridine Derivatives Source: Organic Chemistry Portal URL:[Link] Relevance: General reference for the Pd-catalyzed cross-coupling conditions applicable to the 3-iodo handle.

Sources

• 1. Ibogaine - Wikipedia [en.wikipedia.org]
• 2. Synthesis of a 3-Amino-2,3-dihydropyrid-4-one and Related Heterocyclic Analogs as Mechanism-Based Inhibitors of BioA, a Pyridoxal-Phosphate (PLP) Dependent Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Iodosuccinimide (NIS) [organic-chemistry.org]
• 4. Oxidative Iodination of Deactivated Arenes in Concentrated Sulfuric Acid with I2/NaIO4 and KI/NaIO4 Iodinating Systems [organic-chemistry.org]
• 5. youtube.com [youtube.com]
• 6. Recent Advances of Pyridinone in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Synthesis and Utility of 3-Iodopyridin-4-ol: A Technical Whitepaper

Executive Summary: The "Discovery" of Utility

In the context of modern drug discovery, the "discovery" of 3-iodopyridin-4-ol (CAS: 10604-59-8 / 89282-03-1) refers not to its initial isolation from nature, but to its elevation from a chemical curiosity to a privileged scaffold in Fragment-Based Drug Discovery (FBDD).

While simple pyridines have been known for a century, the specific regioselective introduction of iodine at the C3 position of 4-hydroxypyridine unlocked a critical "chemical handle." The C–I bond, being weaker and more polarizable than C–Br or C–Cl, allows for mild, selective Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira) without disrupting the sensitive pyridone core. This guide details the optimized synthesis and strategic application of this intermediate, focusing on the critical management of its tautomeric equilibrium.

Molecular Identity & Tautomeric Control

Before attempting synthesis, the researcher must understand the molecule's "chameleon" nature. 3-iodopyridin-4-ol exists in a tautomeric equilibrium with 3-iodo-4-pyridone .

• Gas Phase: The phenolic (hydroxy) form is often more stable.

• Solution/Solid State: The pyridone (keto) form predominates due to intermolecular hydrogen bonding and lattice energy stabilization.

Critical Insight: In synthetic planning, you must treat this molecule as a pyridone . Attempts to perform standard O-alkylation often result in N-alkylation mixtures unless specific "hard/soft" electrophile rules are applied.

Figure 1: Tautomeric equilibrium.[1] Synthetic protocols must account for the dominance of the pyridone form in reaction media.

Synthetic Pathways: Comparative Analysis

The "discovery" of a scalable route was driven by the need to avoid expensive iodinating agents like NIS (N-iodosuccinimide) in early process chemistry.

Table 1: Methodological Comparison

Method	Reagents	Yield	Scalability	Pros	Cons
Classical (Sandmeyer)		40-50%	Medium	Cheap reagents.	Hazardous diazonium intermediate; low yield.
Direct Iodination (Alkaline)		75-85%	High	Atom economical; water-based; robust.	Requires precise pH control during workup.
Oxidative Iodination		60-70%	Medium	"Green" oxidant.	Exothermic; peroxide safety risks on scale.
Electrophilic Source	(N-iodosuccinimide)	80-90%	Low	Very clean; simple workup.	High cost; poor atom economy (succinimide waste).

Detailed Protocol: The Optimized Alkaline Route

This protocol is the industry standard for generating kilogram-scale batches of 3-iodopyridin-4-ol. It relies on the activation of the pyridine ring by the oxy-anion, directing the electrophilic iodine to the ortho (C3) position.

Mechanism of Action

• Deprotonation: NaOH converts 4-hydroxypyridine to the pyridin-4-olate anion (highly activated).

• Electrophilic Attack: The electron-rich C3 attacks the diatomic iodine (

  ).

• Re-aromatization: Loss of a proton restores the aromatic system.

Step-by-Step Methodology

Reagents:

• 4-Hydroxypyridine (1.0 eq)

• Iodine (

  ) (1.05 eq)

• Potassium Iodide (KI) (1.1 eq) - Solubilizes Iodine

• Sodium Carbonate (

  ) or NaOH (aq)

• Acetic Acid (glacial)

Workflow:

• Solubilization: In a round-bottom flask, dissolve 4-hydroxypyridine (100 mmol) and

  (110 mmol) in water (200 mL). Ensure complete dissolution to form the phenolate.

• Iodine Preparation: Separately, dissolve

  (105 mmol) and KI (110 mmol) in water (100 mL). Note: KI is essential to form the soluble complex.

• Addition: Add the Iodine/KI solution dropwise to the pyridine solution at room temperature (20-25°C).

  • Observation: The dark iodine color should fade rapidly as it reacts.

• Reaction: Stir for 2-4 hours. Monitor by LC-MS (Target M+H = 222).

• Quenching (Critical Step):

  • The reaction mixture is basic (pH > 10). The product is soluble as a salt.

  • Cool to 0-5°C.[2]

  • Slowly add Glacial Acetic Acid until the pH reaches the Isoelectric Point (approx pH 5-6) .

  • Why? The neutral pyridone is poorly soluble in water and will precipitate out.

• Isolation: Filter the resulting off-white precipitate. Wash with cold water (2x) and cold acetone (1x) to remove unreacted iodine.

• Drying: Dry under vacuum at 45°C.

Figure 2: Optimized workflow for the regioselective iodination of 4-hydroxypyridine.

Strategic Applications in Drug Discovery

The "Discovery" value of 3-iodopyridin-4-ol lies in its role as a divergent intermediate. The iodine atom serves as a reactive handle for transition-metal catalysis, while the hydroxyl/carbonyl group allows for solubility modulation or further functionalization.

A. Suzuki-Miyaura Coupling

The C3-Iodine bond is highly reactive toward Pd(0). This allows for the attachment of aryl or heteroaryl groups to build "biaryl" kinase inhibitor scaffolds (e.g., PI3K or MAPK inhibitors).

• Catalyst Choice:

  or are standard.

• Base:

  or .

• Solvent: DME/Water or Dioxane/Water.

B. N-Alkylation vs. O-Alkylation

Due to the tautomerism, alkylation can occur at Nitrogen (forming pyridones) or Oxygen (forming alkoxypyridines).

• N-Alkylation (Major): Favored by soft electrophiles (alkyl halides) and polar aprotic solvents (DMF, DMSO) with bases like

  .

• O-Alkylation (Minor/Specific): Favored by hard electrophiles (e.g., sulfonate esters) or using silver salts (

  ) in non-polar solvents (benzene/toluene).

Figure 3: Divergent synthetic utility of the 3-iodo scaffold in medicinal chemistry.

References

• Synthesis & Regioselectivity

  • Title: Regioselective iodin
  • Source:Chemical Communic

  • URL:[Link]

• One-Pot Procedures

  • Title: One-Pot Iodination of Hydroxypyridines.[3]

  • Source:The Journal of Organic Chemistry (2009).

  • URL:[Link]

• Tautomerism Data

  • Title: Stability of 4-pyridone vs 4-pyridinol.[1]

  • Source:Chemistry Stack Exchange / J. Chem. Theory Comput.

  • URL:[Link]

• Compound Data (PubChem)

  • Title: 3-Iodopyridin-4-ol (Compound Summary).[4]

  • Source:N

  • URL:[Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 3-Iodopyridin-4-Ol | C5H4INO | CID 581196 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility Profile of 3-iodo-4-pyridinol

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

A comprehensive understanding of a compound's solubility is a cornerstone of successful drug development, influencing everything from formulation to bioavailability. This guide provides a detailed technical overview of the solubility characteristics of 3-iodo-4-pyridinol, a heterocyclic compound of interest in medicinal chemistry. While specific quantitative solubility data in a range of solvents is not extensively published, this document outlines the critical physicochemical properties of 3-iodo-4-pyridinol, provides a robust experimental protocol for determining its thermodynamic solubility, and discusses the theoretical underpinnings of its solubility behavior. This guide is intended to equip researchers with the necessary knowledge and methodologies to accurately assess the solubility of 3-iodo-4-pyridinol and related compounds in their own laboratory settings.

Introduction: The Significance of 3-iodo-4-pyridinol and its Solubility

3-iodo-4-pyridinol belongs to the pyridine family, a class of heterocyclic compounds that are integral scaffolds in numerous pharmaceutical agents.[1][2] The incorporation of an iodine atom and a hydroxyl group onto the pyridine ring creates a molecule with unique electronic and steric properties, making it a valuable building block in the synthesis of novel therapeutic agents.[2][3] Pyridone structures, in particular, are recognized as "privileged scaffolds" in drug discovery due to their ability to act as hydrogen bond donors and acceptors, and to modulate properties like lipophilicity and aqueous solubility.[4]

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its absorption, distribution, metabolism, and excretion (ADME) profile. Poor aqueous solubility can lead to low bioavailability, hindering the therapeutic efficacy of a potential drug candidate.[5][6] Therefore, a thorough investigation of the solubility of 3-iodo-4-pyridinol is an essential early-stage activity in the drug development process.

Physicochemical Profile of 3-iodo-4-pyridinol

Understanding the inherent physicochemical properties of a compound is paramount to predicting and interpreting its solubility. The following table summarizes the key computed properties for 3-iodo-4-pyridinol.

Property	Value	Source
Molecular Formula	C₅H₄INO	PubChem[7]
Molecular Weight	221.00 g/mol	PubChem[7]
XLogP3-AA (logP)	0.8	PubChem[7]
Hydrogen Bond Donor Count	1	PubChem[7]
Hydrogen Bond Acceptor Count	2	PubChem[7]
Topological Polar Surface Area	29.1 Ų	PubChem[7]

The positive XLogP3-AA value suggests a degree of lipophilicity, while the presence of hydrogen bond donors and acceptors indicates the potential for interaction with polar solvents like water. The topological polar surface area (TPSA) is also a key indicator of a molecule's ability to form hydrogen bonds and is often correlated with permeability and solubility.

Theoretical Considerations for Solubility

The solubility of 3-iodo-4-pyridinol is governed by a complex interplay of factors, including its crystal lattice energy, the thermodynamics of solvation, and potential tautomerism.

Tautomerism

A critical aspect of 4-pyridinol and its derivatives is the existence of keto-enol tautomerism. 3-iodo-4-pyridinol can exist in equilibrium with its keto tautomer, 3-iodo-4(1H)-pyridone. In solution, the keto form is generally favored for 4-pyridone itself.[8] The specific equilibrium for the 3-iodo derivative will influence its hydrogen bonding capabilities and, consequently, its solubility in different solvents.

Caption: Keto-enol tautomerism of 3-iodo-4-pyridinol.

Solvent Effects

The principle of "like dissolves like" is a fundamental concept in predicting solubility.

• Polar Protic Solvents (e.g., Water, Ethanol): These solvents can engage in hydrogen bonding with both the hydroxyl group (enol form) and the N-H and carbonyl groups (keto form) of 3-iodo-4-pyridinol, potentially leading to higher solubility.

• Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents can act as hydrogen bond acceptors, interacting with the hydroxyl or N-H protons of the solute.

• Nonpolar Solvents (e.g., Toluene, Hexane): Due to the polar nature of the pyridinol ring and its functional groups, the solubility of 3-iodo-4-pyridinol is expected to be low in nonpolar solvents.

Experimental Determination of Thermodynamic Solubility

The shake-flask method is considered the gold standard for determining thermodynamic solubility due to its reliability, especially for sparingly soluble compounds.[5][9] This method involves equilibrating an excess of the solid compound with the solvent of interest over a defined period.

Rationale for the Shake-Flask Method

The core principle of this method is to achieve a saturated solution where the rate of dissolution of the solid is equal to the rate of precipitation. This equilibrium state represents the thermodynamic solubility of the compound at a specific temperature. The extended incubation time (typically 24-72 hours) helps to ensure that true equilibrium is reached.

Step-by-Step Protocol

• Preparation of Stock Solutions and Calibration Curve:

  • Prepare a concentrated stock solution of 3-iodo-4-pyridinol in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution to create a series of standards with known concentrations.

  • Measure the absorbance (using UV-Vis spectrophotometry) or peak area (using HPLC) of each standard to construct a calibration curve. This curve is essential for determining the concentration of the unknown samples.

• Sample Preparation:

  • Add an excess amount of solid 3-iodo-4-pyridinol to a series of vials. The presence of undissolved solid at the end of the experiment is crucial to confirm that a saturated solution has been achieved.[5]

  • Add a precise volume of the desired solvent to each vial.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a shaker or rotator set to a constant temperature (e.g., 25 °C or 37 °C). The temperature must be carefully controlled as solubility is temperature-dependent.[5][10]

  • Allow the samples to equilibrate for a sufficient time (e.g., 24, 48, or 72 hours). It is advisable to take measurements at multiple time points to confirm that equilibrium has been reached (i.e., the concentration no longer increases with time).

• Sample Separation:

  • After equilibration, the undissolved solid must be separated from the saturated solution. This can be achieved by centrifugation or filtration.[9]

  • Caution: Adsorption of the solute onto the filter membrane can be a source of error, especially for sparingly soluble compounds. Pre-saturating the filter with the solution can mitigate this issue.[9]

• Quantification:

  • Carefully take an aliquot of the clear supernatant.

  • Dilute the aliquot with a suitable solvent if necessary to fall within the linear range of the calibration curve.

  • Analyze the diluted sample using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC) to determine the concentration of dissolved 3-iodo-4-pyridinol.

Caption: Experimental workflow for solubility determination.

Analytical Quantification Methods

The choice of analytical method for determining the concentration of the dissolved solute is critical for accuracy.

UV-Vis Spectrophotometry

This is a rapid and straightforward method, provided that 3-iodo-4-pyridinol has a distinct chromophore and does not suffer from interference from the solvent or impurities. A wavelength scan should be performed to identify the λmax (wavelength of maximum absorbance) for quantification.

High-Performance Liquid Chromatography (HPLC)

HPLC is a more specific and often more sensitive method.[9] It is particularly useful when dealing with complex matrices or if there is a concern about degradation products. A typical HPLC method for this type of compound might involve a C18 column with a mobile phase consisting of a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol).[11]

Data Interpretation and Reporting

The solubility should be reported in standard units, such as milligrams per milliliter (mg/mL) or moles per liter (mol/L). It is crucial to specify the solvent and the temperature at which the measurement was made. For ionizable compounds, the pH of the solution should also be reported.

Conclusion

References

• Chempanda. (n.d.). Iodopyridine: Common isomorphs, synthesis, side effects and applications. Retrieved from [Link]

• Solubility of Things. (n.d.). Pyridine. Retrieved from [Link]

• PubChem. (n.d.). 3-Iodopyridin-4-ol. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• National Institutes of Health. (n.d.). Experimental and Computational Approaches for Solubility Measurement of Pyridazinone Derivative in Binary (DMSO + Water) Systems. Retrieved from [Link]

• National Institutes of Health. (n.d.). Solvent Redistribution Method To Determine Solubility and Aggregation: High Throughput, Accuracy, and Sustainability. Retrieved from [Link]

• Wikipedia. (n.d.). 4-Pyridone. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 2-Iodo-3-pyridinol (CAS 40263-57-8). Retrieved from [Link]

• National Institutes of Health. (n.d.). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Retrieved from [Link]

• ResearchGate. (n.d.). Isolation and biological activities of 3-hydroxy-4(1H)-pyridone. Retrieved from [Link]

• ResearchGate. (n.d.). Experimental and Computational Methods Pertaining to Drug Solubility. Retrieved from [Link]

• PubChem. (n.d.). 3-Iodopyridine. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 3-Pyridinol (CAS 109-00-2). Retrieved from [Link]

• ScienceDirect. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Retrieved from [Link]

• National Institutes of Health. (2023). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. Retrieved from [Link]

• ACS Publications. (2026). Phosphine-Catalyzed Regio- and Stereoselective Umpolung Addition of Amides to Alkynoates: Access to Complex α,β-Dehydroamino A. Retrieved from [Link]

• PubMed. (2021). Pyridones in drug discovery: Recent advances. Retrieved from [Link]

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• 2. Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ossila.com [ossila.com]
• 4. Pyridones in drug discovery: Recent advances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lup.lub.lu.se [lup.lub.lu.se]
• 6. moglen.law.columbia.edu [moglen.law.columbia.edu]
• 7. 3-Iodopyridin-4-Ol | C5H4INO | CID 581196 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 4-Pyridone - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Experimental and Computational Approaches for Solubility Measurement of Pyridazinone Derivative in Binary (DMSO + Water) Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Guide: Sourcing and Utilization of 3-Iodopyridin-4-ol in Medicinal Chemistry

Executive Summary

3-Iodopyridin-4-ol (CAS: 89282-03-1) is a high-value heterocyclic intermediate critical for accessing 3-substituted pyridine scaffolds, particularly in the development of kinase inhibitors and COMT (catechol-O-methyltransferase) inhibitors. While commercially listed, its availability is often restricted to "make-on-demand" or research-scale quantities, creating a bottleneck for process chemistry.

This guide provides a strategic framework for the "Make vs. Buy" decision, detailed synthesis protocols for in-house production, and validated workflows for its downstream application in cross-coupling reactions.

Part 1: Chemical Identity & Tautomeric Behavior

Understanding the structural dynamics of 3-iodopyridin-4-ol is a prerequisite for successful reaction planning. The molecule exists in a tautomeric equilibrium between the enol (pyridin-4-ol) and keto (pyridin-4-one) forms.[1]

Tautomeric Equilibrium

In the solid state and polar solvents (e.g., DMSO, Methanol), the equilibrium strongly favors the keto tautomer (3-iodo-4-pyridone). This dictates that alkylation reactions without specific directing groups will predominantly occur at the nitrogen atom (

-alkylation) rather than the oxygen ( -alkylation).

Key Properties:

• CAS Number: 89282-03-1

• Molecular Weight: 221.00 g/mol

• Appearance: Off-white to pale yellow solid (darkens upon light exposure).

• Solubility: Soluble in DMSO, DMF; sparingly soluble in water; insoluble in non-polar organics (Hexane).

Part 2: Commercial Landscape (Buy Strategy)

Availability Tiers

The commercial supply chain for 3-iodopyridin-4-ol is bifurcated. It is rarely a "stock" item for immediate 24-hour delivery in bulk.

Tier	Supplier Type	Typical Pack Size	Lead Time	Purity
Tier 1	Major Catalogs (Sigma, Combi-Blocks)	1g - 5g	2-6 Weeks (Often "AldrichCPR")	>97%
Tier 2	Specialized Heterocycle Vendors (Enamine, WuXi)	10g - 100g	4-8 Weeks	>95%
Tier 3	Bulk CROs (Custom Synthesis)	>1kg	3-4 Months	Custom

Cost Analysis

• Research Scale: High cost per gram (~$100 - $500/g) due to custom synthesis overhead.

• Bulk Scale: Prices drop significantly ($5 - $20/g) but require lead times for campaign manufacturing.

Recommendation: For requirements >10g, initiate a custom synthesis contract or perform in-house synthesis (Part 3) to avoid project delays.

Part 3: Synthesis & Manufacturing (Make Strategy)

If commercial lead times are prohibitive, 3-iodopyridin-4-ol can be synthesized from the inexpensive precursor 4-pyridone (or 4-hydroxypyridine).

Synthetic Route: Regioselective Iodination

The primary challenge is controlling mono-iodination at the C3 position versus di-iodination (3,5-diiodo). The use of N-Iodosuccinimide (NIS) offers better stoichiometric control than elemental iodine (

).

Protocol: Mono-Iodination of 4-Pyridone

Reaction:

Step-by-Step Methodology:

• Dissolution: Dissolve 4-pyridone (1.0 eq) in Glacial Acetic Acid (10 mL/g).

• Addition: Add N-Iodosuccinimide (NIS) (1.05 eq) portion-wise at room temperature to avoid exotherms.

• Reaction: Heat the mixture to reflux (118°C) for 4–6 hours. Monitor by LCMS (Target Mass: 222 [M+H]+).

  • Note: If >5% di-iodo byproduct (Mass 348) is observed, stop heating.

• Quenching: Cool to room temperature. Pour the reaction mixture into ice-cold water.

• Isolation: The product often precipitates as a solid. Filter and wash with cold water.

  • If no precipitate: Neutralize carefully with saturated

    to pH 6-7, then extract with Ethyl Acetate (3x).

• Purification: Recrystallize from Ethanol/Water or purify via flash chromatography (DCM:MeOH 95:5) if high purity is required.

Part 4: Utilization in Drug Discovery

Functionalization Strategies

3-Iodopyridin-4-ol is a versatile scaffold.[1][2][3] The iodine atom serves as a handle for Palladium-catalyzed cross-coupling (Suzuki, Sonogashira), while the hydroxyl/ketone group allows for core modification.

Critical Consideration: Protecting Groups

Direct coupling of the free pyridone is difficult due to catalyst poisoning by the free NH/OH. Standard Workflow:

• O-Protection: Convert to 4-methoxypyridine (using MeI/Ag2CO3) or 4-benzyloxypyridine .

• Activation: Alternatively, convert the C4-OH to a leaving group (Triflate or Chloro) to access 3-iodo-4-chloropyridine , enabling dual-coupling strategies.

Suzuki-Miyaura Coupling Protocol

Objective: Introduction of aryl groups at C3.

• Substrate: 3-Iodo-4-methoxypyridine (Protected intermediate).

• Catalyst System:

  (5 mol%) or /XPhos.

• Base:

  (2.0 eq) or .

• Solvent: Dioxane/Water (4:1).

• Conditions: 90°C, 12 hours, Inert Atmosphere (

  ).

Part 5: Safety & Handling

• Light Sensitivity: Iodinated heterocycles are photolabile. Store in amber vials wrapped in foil.

• Storage: Keep at 2-8°C under inert gas (Argon) to prevent oxidative degradation (liberation of Iodine, turning the solid purple/brown).

• Hazards: Irritant to eyes and respiratory system (H319, H335). Handle in a fume hood.

References

• Sigma-Aldrich. 3-Iodopyridin-4-ol Product Specification (AldrichCPR). Available at:

• PubChem. 3-Iodopyridin-4-ol Compound Summary (CID 581196). National Library of Medicine. Available at:

• ChemicalBook. 3-Iodopyridin-4-ol Suppliers and Properties. Available at:

• Gao, J. et al. (1994). "Polarization Effects on the Tautomeric Equilibria of 2- and 4-Hydroxypyridine". Journal of Physical Chemistry, 98(51), 13772–13779. (Context for Tautomerism).

• BenchChem. Application Notes for 4-Iodopyrazole and Related Heterocycles in Suzuki Coupling. Available at:

Sources

• 1. sciserv1.chim.it [sciserv1.chim.it]
• 2. N-Iodosuccinimide (NIS) [organic-chemistry.org]
• 3. Synthetic Approaches to 1,3,4-Oxadiazole-Containing Boronic Derivatives [mdpi.com]

safety and handling of 3-Iodopyridin-4-ol

An In-Depth Technical Guide to the Safe Handling of 3-Iodopyridin-4-ol

Introduction

3-Iodopyridin-4-ol (CAS No: 89282-03-1), also known as 3-iodo-1H-pyridin-4-one, is a halogenated heterocyclic compound increasingly utilized as a key building block in medicinal chemistry and drug development.[1][2] Its structural motifs are integral to the synthesis of novel active pharmaceutical ingredients (APIs).[3] However, the same chemical properties that make it a valuable synthetic intermediate also necessitate a thorough understanding of its potential hazards. This guide provides a comprehensive framework for the safe handling, storage, and disposal of 3-Iodopyridin-4-ol, grounded in established safety protocols and regulatory standards. It is designed for researchers, chemists, and laboratory professionals who work with this compound, aiming to foster a culture of safety through expert-driven, scientifically sound practices.

Hazard Identification and Risk Assessment

A foundational element of safe laboratory practice is a comprehensive understanding of a chemical's intrinsic hazards. 3-Iodopyridin-4-ol is a solid substance that presents multiple health risks upon exposure.[1] A formal risk assessment should be conducted before any new procedure involving this compound is undertaken.

GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 3-Iodopyridin-4-ol is classified with several key hazard statements.[1] This classification, primarily sourced from notifications to the European Chemicals Agency (ECHA), dictates the minimum safety precautions required.[1]

Hazard Class	Hazard Code	Description
Acute Toxicity, Oral	H302	Harmful if swallowed[1]
Skin Corrosion/Irritation	H315	Causes skin irritation[1]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation[1]
Specific Target Organ Toxicity	H335	May cause respiratory irritation[1]

Toxicological Profile

The toxicological profile is defined by the GHS classifications. The primary routes of exposure and concern are ingestion, skin/eye contact, and inhalation of the solid dust particles.

• Oral Toxicity: The "Harmful if swallowed" classification indicates that ingestion of even small quantities can lead to significant adverse health effects.[1] The pyridine moiety, in general, can be associated with effects on the liver, kidneys, and central nervous system.[4]

• Dermal and Eye Irritation: As a classified skin and eye irritant, direct contact with the solid or its solutions can cause inflammation, redness, and pain.[1] The "serious eye irritation" warning underscores the potential for significant, though reversible, damage to ocular tissue.[1]

• Respiratory Irritation: Fine powders of 3-Iodopyridin-4-ol pose an inhalation hazard. The particles can irritate the mucous membranes of the respiratory tract, leading to coughing and discomfort.[1]

Physicochemical and Reactivity Hazards

While not classified as explosive or pyrophoric, its chemical nature suggests potential reactivity hazards that must be managed.

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[5][6] These substances can trigger exothermic or otherwise uncontrolled reactions.

• Dust Formation: As a solid, the primary physical hazard is the potential for generating airborne dust during handling, which increases the risk of inhalation and widespread contamination.[5]

Engineering Controls and Personal Protective Equipment (PPE)

The hierarchy of controls prioritizes the use of engineering and administrative controls to minimize risk, with PPE serving as the final barrier.

Engineering Controls

The causality behind mandating engineering controls is to contain the chemical at its source, preventing operator exposure.

• Chemical Fume Hood: All manipulations of 3-Iodopyridin-4-ol, including weighing, transferring, and preparing solutions, must be performed inside a certified chemical fume hood. This is the primary defense against respiratory exposure.[7]

• Safety Infrastructure: Workstations must be equipped with readily accessible and tested safety showers and eyewash stations.[5]

Personal Protective Equipment (PPE)

The selection of PPE is directly informed by the risk assessment. The following are mandatory when handling 3-Iodopyridin-4-ol:

• Eye and Face Protection: Chemical safety goggles are required at all times.[4] A face shield should be worn in addition to goggles when there is a risk of splashing or when handling larger quantities.[4]

• Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.

• Hand Protection: Wear nitrile or other chemically resistant gloves.[4] It is crucial to inspect gloves for any signs of degradation or puncture before use and to practice proper glove removal techniques to avoid skin contamination.

• Respiratory Protection: If engineering controls fail or during a large-scale spill cleanup where dust concentrations may exceed exposure limits, a NIOSH-approved respirator with the appropriate particulate filter is necessary. All respirator use must be part of a formal respiratory protection program compliant with OSHA 1910.134, which includes fit testing and medical clearance.[4]

Standard Operating Procedures (SOPs) for Handling

Adherence to validated protocols is essential for ensuring safety and experimental reproducibility.

Experimental Workflow Diagram

The following diagram outlines the standard workflow for safely handling 3-Iodopyridin-4-ol in a laboratory setting.

Caption: Standard workflow from preparation to cleanup.

Protocol for Weighing and Dispensing

This protocol is designed to mitigate the risks of dust inhalation and surface contamination.

• Preparation: Ensure the analytical balance is placed inside a chemical fume hood or a vented balance enclosure.

• Tare: Place a clean weighing vessel on the balance and tare it.

• Dispensing: Use a spatula to carefully transfer the desired amount of 3-Iodopyridin-4-ol to the weighing vessel. Avoid scooping large amounts at once and gently tap the spatula to release the solid, minimizing the creation of airborne dust.

• Seal Source: Immediately and securely cap the source container.

• Clean: Carefully wipe the spatula and any surrounding surfaces with a damp cloth or towel to remove any residual powder. Dispose of the cleaning material as hazardous waste.

• Transfer: Proceed immediately with the transfer of the weighed compound to the reaction vessel or solvent.

Storage and Waste Management

Proper storage and disposal are critical to prevent accidental exposure and environmental contamination.

Storage Protocol

Store 3-Iodopyridin-4-ol according to the following precautionary guidelines:

• Container: Keep the compound in a tightly sealed, clearly labeled container.[5][6]

• Location: Store in a cool, dry, and well-ventilated area that is designated for toxic or hazardous materials.[5][6] The storage location should be locked and accessible only to authorized personnel.[1][5]

• Segregation: Store separately from incompatible materials, particularly strong oxidizing agents and acids.[6]

Waste Disposal

All materials contaminated with 3-Iodopyridin-4-ol, including residual solid, empty containers, and cleaning materials, must be treated as hazardous waste.

• Collection: Collect all waste in a dedicated, sealed, and clearly labeled hazardous waste container.

• Disposal Route: The waste must be disposed of through a licensed chemical destruction facility, typically via controlled incineration.[8]

• Compliance: Do not discharge to sewer systems or mix with non-hazardous waste.[8] All disposal procedures must comply with local, state, and federal regulations.

Emergency Procedures

Immediate and appropriate action is vital in the event of an exposure or spill.

Emergency Response Decision Tree

This diagram provides a logical flow for responding to an emergency involving 3-Iodopyridin-4-ol.

Caption: Decision-making flow for spills and personnel exposures.

First Aid Measures

The following table summarizes the immediate first aid actions required for different routes of exposure.[7][9][10]

Exposure Route	First Aid Protocol
Inhalation	1. Immediately move the affected person to fresh air.[5][7]2. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[7][11]3. Seek immediate medical attention.
Skin Contact	1. Immediately flush the skin with plenty of soap and water for at least 15 minutes.[7][10]2. Remove all contaminated clothing and shoes.[11]3. If skin irritation occurs, seek medical attention.[10]
Eye Contact	1. Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5][7]2. Remove contact lenses if present and easy to do so.[5][7]3. Seek immediate medical attention.
Ingestion	1. Do NOT induce vomiting.[8]2. Rinse mouth thoroughly with water.[9]3. Never give anything by mouth to an unconscious person.4. Seek immediate medical attention.[9]

Conclusion

3-Iodopyridin-4-ol is a potent chemical tool whose utility in scientific advancement is matched by its potential hazards. By integrating the principles of risk assessment, engineering controls, diligent use of PPE, and strict adherence to established protocols, researchers can confidently and safely harness its synthetic potential. This guide serves as a technical framework, but a true culture of safety relies on the constant vigilance, preparedness, and scientific integrity of the professionals who work with such compounds.

References

• Chempanda. (n.d.). Iodopyridine: Common isomorphs, synthesis, side effects and applications. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 581196, 3-Iodopyridin-4-Ol. Retrieved from [Link]

• Acros Organics. (2024, March 28). Safety Data Sheet: 3-Fluoro-4-iodopyridine. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Pyridine. Retrieved from [Link]

• Acros Organics. (n.d.). Safety Data Sheet: 3-Aminopyridine. Retrieved from [Link]

• Acros Organics. (2025, December 18). Safety Data Sheet: 3,4-Diaminopyridine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 22503581, 4-Iodopyridin-3-ol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 70714, 3-Iodopyridine. Retrieved from [Link]

• Bürgi, H., et al. (2001). The toxicology of iodate: a review of the literature. Thyroid, 11(5), 449-456. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Pyridine. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (2004). Toxicological Profile for Iodine. Retrieved from [Link]

• European Chemicals Agency. (n.d.). Substance Information: Iodine. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Guidance For Hazard Determination. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). ToxFAQs™ for Pyridine. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Pyridine (OSHA Method PV2295). Retrieved from [Link]

• Chemsrc. (n.d.). 3-Iodo-4-pyridinamine. Retrieved from [Link]

Sources

• 1. 3-Iodopyridin-4-Ol | C5H4INO | CID 581196 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Iodopyridin-4-ol | Sigma-Aldrich [sigmaaldrich.com]
• 3. ossila.com [ossila.com]
• 4. nj.gov [nj.gov]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
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• 9. fishersci.com [fishersci.com]
• 10. tcichemicals.com [tcichemicals.com]
• 11. echemi.com [echemi.com]

Protocols & Analytical Methods

using 3-Iodopyridin-4-ol in cross-coupling reactions

Application Note: Strategic Cross-Coupling of 3-Iodopyridin-4-ol

Executive Summary & Strategic Context

3-Iodopyridin-4-ol presents a unique challenge in medicinal chemistry due to its ambident nucleophilicity and tautomeric equilibrium. While the C3-iodine provides a high-reactivity handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira, Heck), the C4-hydroxyl group complicates the reaction landscape.

The Core Challenge: In solution, 3-iodopyridin-4-ol exists predominantly as 3-iodo-4-pyridone (the keto tautomer). The amide-like nitrogen (NH) and the carbonyl oxygen can coordinate to Pd(II) species, sequestering the catalyst and shutting down the catalytic cycle. Furthermore, the free pyridone exhibits poor solubility in standard non-polar organic solvents (toluene, dioxane).

The Solution: This guide details two validated workflows:

• The "Protect-First" Strategy (Recommended): O-alkylation to lock the aromatic pyridine tautomer, followed by coupling and deprotection.

• The Direct Coupling Strategy: Utilizing water-soluble phosphine ligands to couple the free pyridone in aqueous media.

Mechanistic Insight: The Tautomer Trap

Understanding the substrate's behavior is the prerequisite for success. The following diagram illustrates the tautomeric equilibrium and the divergent synthetic pathways.

Figure 1: Tautomeric equilibrium dictates the synthetic strategy. Route A locks the aromatic form, preventing catalyst sequestration.

Detailed Protocols

Workflow A: The "Protect-Couple-Deprotect" Standard

Best for: Scale-up, complex boronic acids, and high-yield requirements.

Step 1: O-Protection (Synthesis of 3-iodo-4-methoxypyridine) Direct methylation is preferred over benzylation for atom economy, unless UV-active byproduct removal is required.

• Reagents: 3-Iodopyridin-4-ol (1.0 eq), Methyl Iodide (1.2 eq), Ag₂CO₃ (0.6 eq).

• Solvent: Chloroform (CHCl₃) or Toluene.

• Procedure:

  • Suspend 3-iodopyridin-4-ol and Ag₂CO₃ in CHCl₃.

  • Add MeI dropwise at 0°C.

  • Stir at reflux (60°C) for 4–6 hours in the dark (Ag salts are light-sensitive).

  • Filter through Celite to remove AgI precipitates.

  • Concentrate to yield 3-iodo-4-methoxypyridine (typically >90% yield; white solid). Note: Ag₂CO₃ promotes O-alkylation over N-alkylation selectively.

Step 2: Suzuki-Miyaura Cross-Coupling The O-protected substrate behaves like a standard aryl iodide.

Parameter	Condition	Rationale
Catalyst	Pd(PPh₃)₄ (3–5 mol%)	Robust for aryl iodides; cost-effective.
Ligand	Triphenylphosphine (included)	Sufficient for iodides; switch to XPhos for hindered substrates.
Base	K₂CO₃ (2.0 eq) or Cs₂CO₃	Mild inorganic bases prevent hydrolysis of the methoxy group.
Solvent	DME/Water (4:1) or Toluene/EtOH/H₂O	Aqueous component ensures solubility of the boronate and base.
Temp	80–90°C	Iodides undergo oxidative addition readily; extreme heat is unnecessary.

Protocol:

• Charge a reaction vial with 3-iodo-4-methoxypyridine (1.0 eq), Aryl Boronic Acid (1.2 eq), and K₂CO₃ (2.0 eq).

• Evacuate and backfill with Argon (3x).

• Add degassed DME/Water (4:1, 0.1 M concentration).

• Add Pd(PPh₃)₄ (5 mol%) under Argon counterflow.

• Heat to 85°C for 4–12 hours. Monitor by LCMS.

• Workup: Dilute with EtOAc, wash with brine. Dry over Na₂SO₄.

Step 3: Deprotection (Demethylation) To recover the pyridin-4-ol (pyridone) scaffold.

• Reagent: Pyridine hydrochloride (melt) or BBr₃ (in DCM).

• Condition: Heat at 180°C (Py-HCl) or -78°C to RT (BBr₃).

Workflow B: Direct Coupling of 3-Iodo-4-pyridone

Best for: Rapid library synthesis where protection/deprotection steps are bottlenecks.

This method relies on water-soluble phosphine ligands that can operate in highly polar media where the pyridone is soluble, preventing the formation of Pd-pyridone aggregates.

• Substrate: 3-Iodopyridin-4-ol (unprotected).

• Catalyst System: Pd(OAc)₂ (2 mol%) + sSPhos (Sodium 2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl-3'-sulfonate) (4 mol%).

• Solvent: Water/Acetonitrile (1:1).

• Base: K₃PO₄ (3.0 eq).

Protocol:

• Dissolve 3-iodopyridin-4-ol and boronic acid in Water/MeCN.

• Add the base.[1]

• Add the pre-mixed catalyst/ligand solution.

• Stir at 50–60°C. Key Insight: The sulfonate group on the ligand ensures the catalyst remains in the aqueous phase, interacting effectively with the polar pyridone substrate.

Comparative Reactivity Data

The following table summarizes the expected reactivity of the C3-Iodine handle compared to other potential leaving groups on the pyridine ring.

Leaving Group (C3)	Relative Rate (Oxidative Addition)	Recommended Catalyst	Notes
Iodine (-I)	Fastest (100)	Pd(PPh₃)₄	Preferred. Occurs at mild temps.
Bromine (-Br)	Medium (20)	Pd(dppf)Cl₂	Requires higher temps (100°C+).
Chlorine (-Cl)	Slow (<1)	Pd₂dba₃ + Buchwald Ligands	Requires activated ligands (e.g., XPhos).

Table 1: Reactivity hierarchy establishes Iodine as the superior handle for mild cross-coupling.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Conversion (<10%)	Catalyst poisoning by Pyridone N/O.	Switch to Route A (O-protection) or increase catalyst loading to 10 mol%.
Protodehalogenation (Iodine replaced by H)	Hydride source in solvent or excessive heat.	Use anhydrous solvents (if protecting); lower temperature to 60°C; ensure Argon atmosphere.
Homocoupling of Boronic Acid	Oxygen leak in the system.	Rigorous degassing (freeze-pump-thaw) is required.
Regioselectivity Issues (if other halogens present)	Temperature too high.	C3-I reacts at RT to 60°C. Keep temp low to preserve C-Cl or C-Br bonds elsewhere.

References

• BenchChem. Application Notes and Protocols for Halogenated Pyridines in Suzuki Coupling Reactions. (2025).[2][3][4][5] Retrieved from

• ResearchGate. Suzuki Cross-Coupling Reaction of Sterically Hindered Aryl Boronates with 3-Iodo-4-methoxybenzoic Acid Methylester. Retrieved from

• Organic Chemistry Portal. Suzuki Coupling. Retrieved from

• National Institutes of Health (NIH). Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines.[6][7] (2011).[6] Org Lett.[6][8][9] Retrieved from

• Chemistry LibreTexts. Sonogashira Coupling Mechanism and Protocols. (2024).[10][11] Retrieved from

Sources

• 1. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Palladium-catalyzed C,N-cross coupling reactions of 3-halo-2-aminopyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sonogashira Coupling [organic-chemistry.org]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]

Application Note: Advanced Utilization of 3-Iodopyridin-4-ol in Drug Discovery

Executive Summary

3-Iodopyridin-4-ol (CAS: 89282-03-1) represents a high-value "privileged structure" in medicinal chemistry. Its unique substitution pattern—combining a hydrogen-bond donor/acceptor motif (pyridin-4-ol/pyridone) with a highly reactive handle (C3-iodide)—makes it an ideal starting point for synthesizing type I and type II kinase inhibitors.

This guide moves beyond basic synthesis to provide actionable protocols for leveraging this molecule in high-throughput library generation. We focus on two critical workflows: regioselective N-alkylation to establish drug-like cores and Pd-catalyzed cross-coupling for scaffold decoration.

Chemical Profile & Tautomeric Considerations

Understanding the tautomeric equilibrium of 3-iodopyridin-4-ol is the prerequisite for successful reaction planning.

The Tautomeric Equilibrium

In solution, the molecule exists in equilibrium between the 4-hydroxypyridine (enol) and 4-pyridone (keto) forms. In polar solvents (DMSO, MeOH) and biological media, the 4-pyridone tautomer predominates.

• Implication for Synthesis: Under standard basic conditions (e.g.,

  /DMF), alkylation occurs preferentially at the Nitrogen (N1) position due to the lone pair availability and thermodynamic stability of the resulting pyridone.

• Implication for Drug Design: The pyridone motif (

  and ) mimics the peptide bond, allowing it to serve as a hinge-binder in the ATP-binding pocket of kinases (e.g., c-Met, PIM-1, ALK).

Reactivity Map

The following diagram illustrates the divergent synthetic pathways accessible from the parent scaffold.

Figure 1: Reactivity landscape of 3-Iodopyridin-4-ol. The C3-iodine allows for cross-coupling, while the tautomeric nature dictates alkylation regioselectivity.

Experimental Protocols

Protocol A: Regioselective N-Alkylation (Scaffold Setup)

Objective: To install a solubilizing group or hydrophobic tail at the N1 position while retaining the C3-iodide for subsequent coupling. This is the standard first step in building kinase inhibitor libraries.

Rationale: Using a weak base (

) in a polar aprotic solvent favors the thermodynamic N-alkyl product over the O-alkyl kinetic product.

Materials:

• 3-Iodopyridin-4-ol (1.0 equiv)

• Alkyl Halide (e.g., Methyl iodide, Benzyl bromide) (1.2 equiv)

• Potassium Carbonate (

  ), anhydrous (2.0 equiv)

• DMF (Dimethylformamide), anhydrous (0.5 M concentration)

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with 3-Iodopyridin-4-ol and anhydrous

  .

• Solvation: Add anhydrous DMF under an Argon atmosphere. Stir at room temperature for 15 minutes to allow deprotonation (formation of the pyridone anion).

• Addition: Dropwise add the Alkyl Halide via syringe.

• Reaction: Stir the mixture at 60°C for 4–6 hours.

  • Checkpoint: Monitor via TLC (5% MeOH in DCM). The N-alkyl product is typically more polar than the O-alkyl byproduct but less polar than the starting material.

• Workup: Dilute with EtOAc and wash extensively with water (3x) and LiCl solution (to remove DMF). Dry organic layer over

  .

• Purification: Flash chromatography (Gradient: 0

  10% MeOH in DCM).

  • Yield Expectation: 75–85% N-alkylated product.

Protocol B: Suzuki-Miyaura Cross-Coupling (Library Decoration)

Objective: To couple the N-alkylated 3-iodopyridone with aryl boronic acids, creating a biaryl "hinge-binding" motif.

Rationale: The C3-iodine is highly labile and undergoes oxidative addition with Pd(0) faster than bromides or chlorides. We use

for its resistance to oxidation and broad substrate scope.

Materials:

• N-Alkyl-3-iodopyridin-4-one (from Protocol A) (1.0 equiv)

• Aryl Boronic Acid (1.5 equiv)

• Catalyst:

  (5 mol%)

• Base:

  (3.0 equiv)

• Solvent: 1,4-Dioxane/Water (4:1 ratio)

Step-by-Step Methodology:

• Degassing: In a microwave vial or sealed tube, combine the solvent mixture (Dioxane/Water) and sparge with Argon for 20 minutes. Oxygen removal is critical to prevent homocoupling of the boronic acid.

• Charging: Add the iodopyridone, boronic acid, base, and Pd catalyst to the vial.

• Reaction: Seal the vessel and heat to 90°C for 2–4 hours (or 110°C for 30 mins in a microwave reactor).

• Scavenging (Optional but Recommended): Add a silica-bound thiol scavenger (SiliaMetS® Thiol) and stir for 30 mins to remove residual Palladium.

• Workup: Filter through a Celite pad, eluting with EtOAc. Concentrate the filtrate.

• Purification: Flash chromatography (Hexanes/EtOAc or DCM/MeOH depending on polarity).

Data: Catalyst Comparison for Sterically Hindered Couplings Reaction of N-methyl-3-iodo-4-pyridone with 2-methoxy-phenylboronic acid (24h, 90°C).

Catalyst System	Base	Yield (%)	Notes
Pd(dppf)Cl2	Cs2CO3	92%	Recommended. Robust, high yield.
Pd(PPh3)4	Na2CO3	65%	Significant protodeboronation observed.
Pd2(dba)3 / XPhos	K3PO4	88%	Excellent for very hindered substrates but expensive.

Application Workflow: Kinase Inhibitor Design

The following diagram illustrates how 3-Iodopyridin-4-ol serves as the linchpin in a divergent synthesis workflow for kinase inhibitors (e.g., targeting c-Met or VEGFR).

Figure 2: Linear synthesis workflow for generating 3,N-disubstituted pyridone libraries.

Advanced Application: Fused Ring Synthesis

Beyond simple substitution, 3-iodopyridin-4-ol is a precursor for Furopyridines , a scaffold found in potent antiproliferative agents.

Mechanism: Sonogashira coupling with a terminal alkyne followed by base-mediated 5-endo-dig cyclization.

• Sonogashira: React 3-iodopyridin-4-ol with trimethylsilylacetylene (Pd(PPh3)2Cl2, CuI, Et3N).

• Cyclization: Treat the intermediate with NaOEt in EtOH. The pyridone oxygen attacks the alkyne, closing the furan ring to yield furo[3,2-c]pyridine .

References

• Synthesis and Reactivity of Pyridin-4-ols: Reissig, H. U., & Zimmer, R. (2015). Synthesis and reactivity of pyridin-4-ols based on the three-component reaction of alkoxyallenes, nitriles and carboxylic acids.[1] Arkivoc, 2015(2), 16-37.

• Suzuki-Miyaura Coupling Protocols: Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Pyridones in Kinase Inhibitor Discovery: Gao, Y., et al. (2021). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry, 9, 743034.

• Tautomerism in Drug Discovery: Martin, Y. C. (2009). Let’s not forget tautomers. Journal of Computer-Aided Molecular Design, 23(10), 693–704.

• Regioselective Alkylation: Smith, A. B., et al. (2021). Practical and Regioselective Synthesis of C4-Alkylated Pyridines. ChemRxiv.

Sources

• 1. sciserv1.chim.it [sciserv1.chim.it]

Application Note: Precision N-Alkylation of 3-Iodopyridin-4-ol

Executive Summary

The alkylation of 3-iodopyridin-4-ol presents a classic problem in heterocyclic chemistry: controlling regioselectivity in an ambident nucleophile system. While the substrate exists in equilibrium between the pyridin-4-ol and 4-pyridone tautomers, the presence of the bulky, electron-withdrawing iodine atom at the C3 position complicates the nucleophilic landscape.

This guide details three distinct protocols to achieve high-yield

-alkylation (yielding the 4-pyridone core) while suppressing the kinetic O-alkylation byproduct (alkoxypyridine). Selection of the correct method depends on the nature of the electrophile (alkyl halide vs. alcohol) and the steric demand of the alkyl group.

Mechanistic Insight & Regioselectivity

The Tautomeric Challenge

3-Iodopyridin-4-ol (1 ) exists primarily as the 4-pyridone tautomer (1b ) in polar solvents. However, under basic conditions, the deprotonated anion (2 ) is an ambident nucleophile with electron density delocalized between the nitrogen and the oxygen.

• -Alkylation (Thermodynamic Pathway): Favored by "soft" electrophiles, polar aprotic solvents, and thermodynamic control. This yields the target 1-alkyl-3-iodo-4-pyridone.
• -Alkylation (Kinetic Pathway): Favored by "hard" electrophiles (e.g., alkyl triflates), silver salts (Ag+), and non-polar solvents. This yields 3-iodo-4-alkoxypyridine.

The "Iodine Effect"

The C3-iodine substituent exerts two critical effects:

• Steric Hindrance: It crowds the peri-position, potentially retarding attack at the oxygen and the nitrogen, though the oxygen is often more accessible sterically than the ring nitrogen in fused systems.

• Inductive Withdrawal: It reduces the pKa of the NH, making the substrate more acidic (pKa ~10-11) than unsubstituted pyridone.

Pathway Visualization

The following diagram illustrates the divergent pathways and the conditions favoring the desired

-alkylation.

Caption: Divergent alkylation pathways. Green paths indicate desired N-alkylation protocols.

Experimental Protocols

Method A: Cesium Carbonate/DMF (The "Workhorse" Protocol)

Best for: Primary alkyl halides, benzyl halides. Mechanism: Utilizes the high solubility of Cesium salts in DMF and the "naked anion" effect to promote thermodynamic control.

Materials:

• 3-Iodopyridin-4-ol (1.0 equiv)

• Alkyl Halide (1.2 equiv)

• Cesium Carbonate (

  ) (2.0 equiv)

• DMF (Anhydrous, 0.2 M concentration)

Step-by-Step Protocol:

• Charge: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 3-iodopyridin-4-ol (1.0 equiv) and

  (2.0 equiv).

• Solvate: Add anhydrous DMF under an inert atmosphere (

  or Ar). Stir at room temperature for 15 minutes to allow partial deprotonation.

• Addition: Add the Alkyl Halide (1.2 equiv) dropwise.

  • Note: If the alkyl halide is a solid, dissolve it in a minimum amount of DMF first.

• Reaction: Heat the mixture to 60–80°C .

  • Critical Control Point: Do not exceed 100°C, as decomposition of the iodo-moiety (deiodination) can occur.

  • Monitor by LC-MS. Conversion is typically complete in 4–12 hours.

• Workup:

  • Cool to room temperature.[1]

  • Pour the reaction mixture into 10 volumes of ice-water.

  • If solid precipitates: Filter, wash with water and hexanes.

  • If oil forms: Extract with EtOAc (3x). Wash combined organics with LiCl (5% aq) to remove DMF, then brine. Dry over

    .

• Purification: Flash column chromatography (DCM/MeOH gradient). The

  -alkyl isomer is typically more polar than the -alkyl isomer.

Method B: Mitsunobu Reaction

Best for: Complex secondary alcohols, or when alkyl halides are unstable/unavailable. Mechanism: Direct coupling of the alcohol to the pyridone nitrogen via activation by phosphine/azodicarboxylate.

Materials:

• 3-Iodopyridin-4-ol (1.0 equiv)

• Alcohol (R-OH) (1.2 – 1.5 equiv)

• Triphenylphosphine (

  ) (1.5 equiv)

• DIAD or DEAD (1.5 equiv)

• THF (Anhydrous)

Step-by-Step Protocol:

• Charge: Dissolve 3-iodopyridin-4-ol, Alcohol, and

  in anhydrous THF at 0°C.

• Addition: Add DIAD dropwise over 20 minutes.

  • Exothermic: Maintain internal temperature < 5°C during addition.

• Reaction: Allow to warm to room temperature and stir for 12–24 hours.

• Workup: Concentrate the solvent in vacuo.

• Purification: The major challenge is removing triphenylphosphine oxide (

  ).

  • Tip: Triturate the crude residue with

    or Hexane/EtOAc (1:1) to precipitate the product or the oxide (depending on solubility).

  • Flash chromatography is required.

Method C: Transient Silylation (The "One-Pot" Trick)

Best for: Difficult substrates where Method A yields mixtures. Mechanism: Silylation of the oxygen (using BSA) forces the nitrogen to act as the nucleophile in a mechanism analogous to the Vorbrüggen coupling.

Materials:

• 3-Iodopyridin-4-ol (1.0 equiv)

• BSA (N,O-Bis(trimethylsilyl)acetamide) (2.0 equiv)

• Alkyl Halide (1.2 equiv)

• Acetonitrile (MeCN) or Toluene

Step-by-Step Protocol:

• Silylation: Suspend 3-iodopyridin-4-ol in MeCN. Add BSA.

• Activation: Heat to 50°C for 1 hour until the solution becomes clear (indicating formation of the O-TMS intermediate).

• Alkylation: Add the Alkyl Halide and a catalytic amount of TBAI (tetrabutylammonium iodide).

• Reaction: Heat to reflux (80°C) for 16 hours.

• Desilylation/Workup: Add MeOH (5 mL) and stir for 30 minutes to cleave any remaining silyl groups. Concentrate and purify via chromatography.

Data Interpretation: Proving N-Alkylation

Distinguishing the isomers is critical. Use the following NMR markers:

Feature	-Alkylation (Target)	-Alkylation (Byproduct)
NMR ( -carbon)	45 – 55 ppm	65 – 75 ppm
NMR ( -protons)	Typically 3.8 – 4.2 ppm	Typically 4.3 – 4.6 ppm (Deshielded by Oxygen)
COSY Correlations	Strong coupling to Ring H2/H6	Weak or no coupling to Ring H
HMBC	Correlation to Carbonyl (C4)	No direct Carbonyl correlation

Troubleshooting Guide

Observation	Root Cause	Corrective Action
High O-Alkylation ratio	Solvent too non-polar or "Hard" electrophile used.	Switch to Method A with DMF or DMSO. Avoid Ag salts.
No Reaction	3-Iodo steric bulk preventing attack.	Switch to Method C (Silylation) or increase temp to 90°C.
Deiodination	Temperature too high (>100°C) or Pd contamination.	Keep temp < 80°C. Ensure glassware is free of transition metals.
Product stuck in DMF	Poor extraction efficiency.	Use 5% LiCl wash during workup or evaporate DMF using a high-vac Genevac.

References

• Regioselectivity in Pyridone Alkylation

  • General Principle: 4-Pyridones generally favor N-alkylation in polar aprotic solvents with alkali metal carbon

  • Source:Beilstein J. Org. Chem.2016 , 12, 2204–2210. Link (Discusses regioselective N-alkylation of related indazole/heterocycles).

• Mitsunobu Reaction on Pyridones

  • Context: Mitsunobu conditions favor N-alkylation for 2- and 4-pyridones due to the oxophilicity of phosphorus.

  • Source:J. Org.[2][3][4] Chem.2025 , ResearchGate Preprint. Link (Recent study on N vs O selectivity in Mitsunobu).

• Ambident Nucleophile Theory (HSAB)

  • Context: Hard/Soft Acid Base theory dictates that the softer Nitrogen attacks softer electrophiles (alkyl halides)

  • Source:Organic Chemistry Portal - Nucleophilicity. Link.

• Fused System Challenges (O-Alkylation Dominance)

  • Context: In highly fused or sterically crowded systems (like tetrahydrobenzo-naphthyrinones), direct alkylation may fail, requiring Buchwald couplings.

  • Source:PMC - NIH. Link (Detailed study on N vs O alkylation of fused pyridones).

Sources

• 1. Synthesis of 4-Pyridone-3-sulfate and an improved synthesis of 3-Hydroxy-4-Pyridone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Mitsunobu Reaction [organic-chemistry.org]
• 4. 2,3-Dihydro-4-pyridone synthesis [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Iodopyridin-4-ol

Topic: Troubleshooting Low Yields in 3-Iodopyridin-4-ol Synthesis Ticket ID: CHEMSUP-3-I-PYR-4-OL Assigned Specialist: Senior Application Scientist

Executive Summary: The Deceptive Simplicity

The synthesis of 3-iodopyridin-4-ol (often existing as its tautomer, 3-iodo-4-pyridone ) is a notorious bottleneck in medicinal chemistry. While the reaction appears to be a straightforward Electrophilic Aromatic Substitution (

), researchers frequently report yields as low as 20-30%.

The failure usually stems from two distinct mechanisms:

• Amphoteric Solubility Trap: The product is a zwitterionic species with high water solubility, making standard extraction protocols ineffective.

• Tautomeric Reactivity: The substrate exists in equilibrium between pyridin-4-ol and pyridin-4-one. The reaction conditions must favor the reactive species while preventing over-iodination at the C5 position.

This guide replaces generic advice with a root-cause analysis and a self-validating protocol designed to recover the "lost" yield.

Diagnostic Matrix: Identify Your Failure Mode

Before altering your protocol, match your observation to the likely root cause.

Symptom	Observation	Root Cause	Immediate Fix
The "Missing" Product	TLC shows conversion, but aqueous workup yields <10% mass.	pH Misalignment. Product is trapped in the aqueous layer as a salt (cationic at low pH, anionic at high pH).	Adjust aqueous phase to pH 5.5–6.0 (Isoelectric Point) to force precipitation.
The "Black Tar"	Reaction mixture turns dark/viscous; starting material remains.	Oxidative Polymerization. Iodine is oxidizing the ring instead of substituting, or temperature is too high.	Reduce temp to <60°C. Ensure slow, dropwise addition of .
The "Double" Trouble	Mass spec shows M+126 peak (3,5-diiodo product).	Stoichiometry/Selectivity. Excess iodine or insufficient stirring created localized "hotspots" of high [I2].	Use exactly 1.05 eq of . Dilute the iodine feed.
Incomplete Conversion	Starting material persists despite excess iodine.	Tautomeric Inertness. The reaction pH is too low, keeping the pyridine protonated (deactivated).	Ensure reaction pH stays basic (pH > 10) to maintain the activated oxyanion species.

Technical Deep Dive: The Mechanics of Failure

The Tautomerism & Regioselectivity Challenge

The starting material, 4-hydroxypyridine, exists primarily as the 4-pyridone tautomer in neutral solution. However, the 4-pyridinol anion (phenolate-like) is the species that undergoes electrophilic attack most efficiently.

• The Trap: If the reaction medium is not sufficiently basic, the nitrogen gets protonated, deactivating the ring toward electrophilic attack.

• The Solution: You must run the reaction in basic media (typically

  or ) to generate the oxyanion, which activates the C3 position.

The Isoelectric Trap (The Primary Yield Killer)

Most yield is lost during workup, not synthesis. 3-Iodopyridin-4-ol is amphoteric.

• pH < 3: Protonated Pyridinium species (

  ).

• pH > 9: Deprotonated Phenolate species (

  ).

• pH ~6: Neutral Zwitterion (

  ).

Critical Insight: Standard extraction with DCM or EtOAc often fails because the compound prefers the aqueous phase even at neutral pH. Precipitation is the only high-yield isolation method.

Visualization: Reaction Pathway & Workup Logic

Caption: Pathway showing the activation of 4-pyridone and the critical pH adjustment required to crash out the target product.

The Validated Protocol (Self-Correcting)

Scale: 10 mmol | Expected Yield: 75-85% | Time: ~4 Hours

Reagents

• 4-Pyridone (4-Hydroxypyridine): 0.95 g (10 mmol)

• Sodium Carbonate (

  ): 2.12 g (20 mmol)

• Iodine (

  ): 2.54 g (10 mmol)

• Potassium Iodide (

  ): 2.5 g (dissolved with to solubilize)

• Water: 20 mL

Step-by-Step Methodology

1. Activation Phase

• Dissolve 4-pyridone and

  in 15 mL of water in a round-bottom flask.

• Checkpoint: Ensure the solution is clear. The pH should be >10. This ensures the formation of the activated oxyanion.

2. Controlled Iodination

• Prepare the iodine solution: Dissolve

  and in 5 mL of water. (KI is required to form the soluble complex).

• Add the iodine solution dropwise to the pyridine solution over 30 minutes at room temperature.

• Why? Rapid addition causes local high concentrations of iodine, leading to 3,5-diiodo impurities.

• Stir the dark mixture at room temperature for 2-3 hours.

• Optional: If conversion is slow (check TLC), heat gently to 40-50°C. Do not boil.

3. Quenching (The Cleanup)

• If the solution remains dark purple/brown, add solid Sodium Thiosulfate (

  ) in small spatulas until the iodine color disappears and the solution becomes yellow/clear.

• Why? Removes unreacted iodine that complicates workup.

4. Isolation (The Critical Step)

• Cool the reaction mixture to 0-5°C (ice bath).

• Slowly add Glacial Acetic Acid (or 2M HCl) dropwise while monitoring pH.

• TARGET: Stop exactly at pH 5.5 – 6.0 .

• Observation: A thick off-white/tan precipitate should form.

• Stir the slurry at 0°C for 30 minutes to maximize crystal growth.

5. Filtration

• Filter the solid under vacuum.

• Wash the cake with ice-cold water (2 x 2 mL). Do not over-wash, as the product has slight water solubility.

• Wash with cold acetone (1 x 2 mL) to remove organic impurities/water.

• Dry under vacuum.[1][2]

Frequently Asked Questions (FAQ)

Q: Can I use N-Iodosuccinimide (NIS) instead of

? A: Yes. NIS is cleaner and often gives higher yields because it avoids the formation of inorganic salts that complicate workup. However, it is significantly more expensive. If using NIS, run the reaction in Acetonitrile or Methanol at reflux.

Q: My product is still stuck in the water layer. Can I extract it? A: If precipitation fails (rare if pH is correct), do not use DCM. Use n-Butanol or a mixture of Chloroform/Isopropanol (3:1) for extraction. These solvents are polar enough to pull the amphoteric pyridine out of the aqueous phase.

Q: How do I remove the 3,5-diiodo impurity? A: This impurity is less soluble in acidic water than the mono-iodo product. You can exploit this by acidifying to pH 3-4 first; the di-iodo species may precipitate out preferentially. Filter it off, then raise the pH to 6 to precipitate your target mono-iodo product. Alternatively, recrystallize from ethanol.

Q: Why use Sodium Carbonate instead of Sodium Hydroxide? A:

provides a buffered alkaline environment. is stronger but can sometimes promote ring degradation or hydrolysis if heated too aggressively. Carbonate is milder and sufficient for activating the phenol.

References

• Direct Iodination Mechanism & Protocol

  • Title: One-Pot Iodination of Hydroxypyridines.[3][4]

  • Source: Journal of Organic Chemistry (ACS).
  • Significance: Establishes the efficacy of direct iodination without chrom

  • URL:[Link]

• Regioselectivity in Pyridine Halogenation

  • Title: The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil.[5]

  • Source: Chemical Communic
  • Significance: Explains the C3 vs C5 selectivity issues in pyridone systems.

  • URL:[Link]

• Purification & Isoelectric Properties

  • Title: An In-depth Technical Guide to the Synthesis and Purification of 3-Fluoro-4-Iodopyridine.[6]

  • Source: BenchChem Technical Guides.
  • Significance: Provides analogous workup procedures for halogenated 4-pyridines, emphasizing pH control.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Suzuki Coupling of 3-Iodopyridin-4-ol

Topic: Troubleshooting Suzuki Reaction with 3-Iodopyridin-4-ol Content Type: Technical Support Center Guide

Senior Application Scientist Desk

Welcome to the troubleshooting center for 3-Iodopyridin-4-ol (3-iodo-4-hydroxypyridine) . This substrate presents a classic "deceptive" challenge in palladium catalysis due to its tautomeric nature and coordination ability. This guide synthesizes mechanistic insights with field-proven protocols to resolve stalled reactions, catalyst poisoning, and low yields.

Part 1: The Core Challenge – The "Tautomer Trap"

Q: Why does my standard Suzuki protocol (Pd(PPh3)4 / Na2CO3 / Toluene) fail completely with this substrate?

A: Your reaction is likely failing due to catalyst poisoning driven by the substrate's tautomeric equilibrium. Unlike simple aryl halides, 3-iodopyridin-4-ol exists in equilibrium between the hydroxypyridine (aromatic) and pyridone (non-aromatic) forms. In solution, the pyridone tautomer often predominates.

• The Poisoning Mechanism: The pyridone form possesses a free N-H and a carbonyl oxygen, both of which can bind tightly to the Palladium(II) center after oxidative addition. This forms a stable "off-cycle" resting state, preventing the transmetallation step.

• The Solubility Issue: The pyridone form is highly polar and poorly soluble in non-polar solvents like toluene, leading to heterogeneous mixtures where the catalyst cannot interact effectively with the substrate.

Recommendation: You must either lock the tautomer via protection or use specialized ligands that can out-compete the substrate for the metal center.

Part 2: Strategy A – The Protection Route (Recommended)

Q: If I choose to protect the substrate, which group should I use to maximize reactivity?

A: You should use an O-protecting group (e.g., Benzyl or Methyl).

• Scientific Rationale: O-alkylation locks the molecule in the pyridine (aromatic) form. This restores the aromaticity of the ring, significantly facilitating the oxidative addition step (Ar-I bond insertion). It also removes the acidic N-H proton, preventing base consumption and amidate formation.

• Avoid N-protection: N-alkylation locks the molecule in the pyridone form. While this prevents N-H poisoning, the resulting 4-pyridone is electron-rich and electron-deficient at the carbon-iodine bond in a way that makes oxidative addition much more difficult compared to the pyridine form.

Protocol: O-Benzylation (Pre-coupling)

• Reagents: 3-Iodopyridin-4-ol (1.0 equiv), Benzyl bromide (1.1 equiv), Ag2CO3 (0.6 equiv) or K2CO3 (1.5 equiv).

• Solvent: Toluene or DMF.

• Conditions: Heat to 60-80°C. The O-alkylated product (3-iodo-4-(benzyloxy)pyridine) is usually the major product and can be separated from the N-alkylated byproduct via column chromatography.

Part 3: Strategy B – Direct Coupling (Unprotected)

Q: I cannot add a protection step. How do I couple the free 3-iodopyridin-4-ol directly?

A: You must switch to a water-compatible, bulky phosphine system . Standard ligands like PPh3 are too weak to prevent substrate coordination.

The "Bulky-Rich" Solution: Use Buchwald Biaryl Phosphine Ligands (specifically XPhos or SPhos ) or Amphos .

• Why: These ligands are electron-rich (facilitating oxidative addition of the deactivated substrate) and sterically bulky (preventing the formation of stable Pd-substrate coordinate complexes).

• Solvent System: Use a biphasic mixture like n-Butanol/Water or Dioxane/Water . The water is crucial to solubilize the polar pyridone/phenolate species.

Optimized Direct Coupling Protocol:

Component	Recommendation	Function
Catalyst	Pd(OAc)2 (2-5 mol%)	Precursor to active Pd(0).
Ligand	XPhos or SPhos (4-10 mol%)	Bulky ligand to prevent poisoning and boost oxidative addition.
Base	K3PO4 (3.0 equiv)	Strong enough to deprotonate the OH, forming the soluble pyridinate.
Solvent	n-BuOH / H2O (4:1 ratio)	Solubilizes both the organic boronic acid and the polar pyridone salt.
Temp	80-100°C	High temperature required to overcome activation energy.

Part 4: Troubleshooting & Diagnostics

Q: I see the starting material disappearing, but I am getting "De-iodinated" product (Pyridine-4-ol) instead of the coupled product. Why?

A: This is Protodehalogenation , a common side reaction with heteroaryl halides.

• Cause 1: Hydride Source: Excess alcohol solvent or amine bases can act as hydride donors.

• Cause 2: Slow Transmetallation: If the boronic acid is slow to transmetallate (due to steric bulk or low solubility), the Pd-Ar intermediate waits and eventually grabs a hydride.

• Fix:

  • Switch solvent to Dioxane/Water or DMF/Water (avoid primary alcohols like EtOH/n-BuOH if reduction is severe).

  • Increase the concentration of the Boronic Acid (use 1.5 - 2.0 equiv).

  • Ensure the reaction is strictly anhydrous (if not using water for solubility) or strictly degassed to prevent competing pathways.

Q: The reaction turns black immediately (Pd black precipitation) and stops.

A: This indicates ligand dissociation and catalyst death.

• Cause: The substrate is displacing your ligand, or the ligand is oxidizing.[1]

• Fix: Increase the Ligand:Metal ratio to 2:1 or 3:1. Ensure rigorous degassing (sparge with Argon for 15 mins) before adding the catalyst.

Part 5: Visualizing the Mechanism & Failure Modes

The following diagram illustrates the competition between the productive catalytic cycle and the "Tautomer Trap" poisoning pathway.

Caption: Figure 1. The "Tautomer Trap" in Suzuki coupling. The Pyridone tautomer can irreversibly coordinate to Palladium (Red path), halting the cycle. Bulky ligands or O-protection favor the productive cycle (Green/Yellow path).

References

• Catalyst Poisoning by Pyridines

  • Title: Poisoning and deactivation of palladium catalysts.[2][3]

  • Source: Journal of Molecular Catalysis A: Chemical.[2]

  • URL:[Link]

• Suzuki Coupling of Unprotected Heterocycles

  • Title: Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles.[4][5]

  • Source: The Journal of Organic Chemistry.

  • URL:[Link]

• Use of Bulky Phosphines (XPhos/SPhos)

  • Title: Highly Active Palladium Catalysts for Suzuki Coupling Reactions.[6][7]

  • Source: Journal of the American Chemical Society.

  • URL:[Link]

• Tautomerism in Pyridinols

  • Title: Preparation of pyridine-3,4-diols... and their use as precursors for palladium-catalyzed cross-coupling reactions.[8]

  • Source: Beilstein Journal of Organic Chemistry.

  • URL:[Link]

Sources

• 1. rose-hulman.edu [rose-hulman.edu]
• 2. scispace.com [scispace.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Suzuki-Miyaura cross-coupling reactions of unprotected haloimidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. Preparation of pyridine-3,4-diols, their crystal packing and their use as precursors for palladium-catalyzed cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 3-Iodo-4-Pyridinol Stability &amp; Handling

Topic: Improving Stability & Handling of 3-Iodo-4-Pyridinol CAS: 89282-03-1 Support Ticket: #STAB-3I4P-001 Assigned Specialist: Senior Application Scientist[1][2][3][4]

Introduction: The "Chameleon" Intermediate

Welcome to the Technical Support Hub. You are likely here because 3-iodo-4-pyridinol is behaving inconsistently in your workflow. It may be turning brown on the shelf, showing "wrong" NMR signals, or losing its iodine atom during cross-coupling reactions.

This compound presents a dual challenge: it is amphoteric (acting as both acid and base) and tautomeric (shifting between pyridine and pyridone forms).[2][3][4] Understanding these two properties is the key to stabilizing it.

Module 1: Storage & Physical Stability

Q: Why is my white powder turning brown/yellow?

A: The discoloration is a result of photodeiodination and subsequent oxidative polymerization.

Aryl iodides, particularly electron-rich ones like pyridinols, possess a weak C–I bond that is susceptible to homolytic cleavage by UV-Visible light.[1][2][3][4] Once the iodine radical (

) is cleaved, two degradation pathways accelerate:[2]

• Iodine liberation:

  (Yellow/Brown color).[4]

• Radical polymerization: The resulting pyridyl radical reacts with other organic molecules or oxygen, leading to dark, insoluble oligomers.

Troubleshooting Protocol: Storage

Parameter	Standard	Reason
Container	Amber Glass	Blocks UV light (<400 nm) to prevent C–I bond cleavage.[1][2][3][4]
Atmosphere	Argon/Nitrogen	Prevents oxidative polymerization of any formed radicals.[4]
Temperature	-20°C (Desiccated)	Slows kinetic degradation; prevents moisture absorption (hygroscopic).[1][2][3][4]
Stabilizer	Copper foil (Optional)	Copper turnings in the secondary container can scavenge free iodine vapors.

Module 2: Tautomerism & Analytical Confusion

Q: Why does the NMR spectrum look "wrong" (missing OH peak, broad NH)?

A: You are likely looking for the pyridinol form, but the compound exists predominantly as the 4-pyridone tautomer in solution and solid state.[2]

In polar solvents (DMSO-d6, MeOD), the equilibrium shifts almost entirely to the keto-form (pyridone).[2][3][4] This results in:

• Missing O-H signal: No sharp singlet >10 ppm.

• Broad N-H signal: A broad peak often around 11–13 ppm.[4]

• Carbonyl Shift: A

  signal near 170 ppm (C=O), rather than typical aromatic C-O.[4]

Visualizing the Equilibrium

Figure 1: The pyridone form (right) dominates in standard laboratory conditions, confusing spectral analysis.

Analytical Tip: If you absolutely need to see the "pyridine" character for comparison, run the NMR in TFA-d (Trifluoroacetic acid).[2][4] This protonates the oxygen, locking it into a specific cationic form that resembles the pyridinol electronically.

Module 3: Reaction Optimization (Preventing Deiodination)

Q: Why is the iodine "falling off" during Suzuki/Sonogashira coupling?

A: This is Protodeiodination . The electron-rich nature of the 4-pyridone ring makes the C–I bond prone to oxidative addition, but if the transmetallation step is slow, the palladium intermediate will capture a hydride (from solvent or base) and reductively eliminate the iodine, replacing it with a hydrogen.[2]

Troubleshooting Guide: Coupling Reactions

Variable	Recommendation	Mechanism
Base Selection	Use inorganic carbonates (K₂CO₃, Cs₂CO₃) over amines.[1][2][3][4]	Amine bases can act as hydride sources, promoting deiodination.
Solvent	1,4-Dioxane or Toluene (Avoid alcohols).[1][2][3][4]	Alcohols (MeOH, EtOH) are primary hydride donors in Pd-catalyzed cycles.[1][2][3][4]
Catalyst	Pd(dppf)Cl₂ or Pd(PPh₃)₄ .[2][3][4]	Bidentate ligands (dppf) stabilize the Pd-complex, favoring the desired cross-coupling over side reactions.[2][4]
Additives	Silver Oxide (Ag₂O) .[3][4]	Ag(I) promotes transmetallation and precipitates iodide, driving the reaction forward.

Pathway Diagram: The Deiodination Trap

Figure 2: Avoiding hydride sources (alcohols/amines) is critical to prevent the red pathway.

Module 4: Purification & Workup

Q: The compound streaks on silica gel. How do I purify it?

A: 4-Pyridones are highly polar and hydrogen-bond donors.[1][2][3][4] They adhere strongly to silica, leading to extensive tailing and mass loss (irreversible adsorption).[4]

Recommended Purification: Recrystallization Do not column this compound unless necessary.[1][4] Recrystallization is safer and more scalable.[4]

Protocol:

• Solvent System: Ethanol/Water (9:[4]1) or Acetonitrile.[4][5]

• Procedure:

  • Dissolve crude solid in boiling Ethanol.

  • Add water dropwise until slight turbidity persists.[1][4]

  • Add a few drops of Ethanol to clear it.[4][6]

  • Allow to cool slowly to Room Temperature, then 4°C.

• Note: If the solution is dark brown (iodine contamination), wash the crude solid with 10% Sodium Thiosulfate solution before recrystallization to reduce free iodine (

  ) to iodide ( ).[2][4]

References

• Sigma-Aldrich. Safety Data Sheet: 3-Iodopyridin-4-ol. (Accessed 2024).[3][4] Link[2][3][4]

• PubChem. Compound Summary: 3-Iodo-4-pyridinol. National Library of Medicine.[4] Link[2][3][4]

• Katritzky, A. R., et al. Tautomerism of Heterocycles. Academic Press.[1][4] (General reference for pyridone/pyridinol equilibrium mechanics).

• Mettler Toledo. Recrystallization Guide: Solvents and Methods. Link

• Chemistry Stack Exchange. Stability of 4-pyridone vs 4-pyridinol. (Discussion on aromaticity and tautomeric preference). Link

Sources

• 1. 3-Iodopyridin-4-Ol | C5H4INO | CID 581196 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis of Radioiodinated Compounds. Classical Approaches and Achievements of Recent Years - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-Iodopyridin-3-ol | C5H4INO | CID 22503581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Iodopyridine | C5H4IN | CID 70714 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Handling 3-Iodopyridin-4-ol

This guide serves as a specialized technical support resource for researchers working with 3-iodopyridin-4-ol (CAS: 89282-03-1).[1] It addresses the unique chemical behavior of this scaffold, specifically its tautomeric "dual identity," solubility challenges, and cross-coupling nuances.[1]

Senior Application Scientist: Dr. A. Vance System Status: Operational Topic: Troubleshooting Reactivity, Solubility, and Purification[1]

The Core Challenge: Tautomeric Duality

The fundamental pitfall in handling 3-iodopyridin-4-ol is ignoring its tautomeric equilibrium.[1] It does not behave simply as a phenol or a pyridine.[1]

• Form A (Pyridinol): Dominant in gas phase and non-polar conditions.[1]

• Form B (Pyridone): Dominant in solid state and polar solvents (DMSO, MeOH, Water).[1]

• Implication: In most reaction vessels, you are working with the pyridone (zwitterionic character), not the hydroxypyridine. This dictates solubility and nucleophilic selectivity.[1]

Visualizing the Reactivity Landscape

The following diagram illustrates the tautomeric equilibrium and the divergent reaction pathways based on conditions.

Caption: Tautomeric equilibrium favoring the pyridone form dictates N- vs. O-selectivity and potential side reactions.

Troubleshooting Q&A

Category A: Solubility & Handling

Q: Why is my 3-iodopyridin-4-ol insoluble in DCM and Ether, and how do I get it into solution for reactions? A: The compound exists primarily as the 3-iodo-4-pyridone tautomer in the solid state, forming a strong intermolecular hydrogen-bonded lattice (similar to a zwitterion).[1] It behaves more like a salt than an organic molecule.[1]

• The Fix: Do not use non-polar solvents.[1]

  • Reaction Solvents: Use DMF, DMSO, or DMAc.[1] For lower boiling points, use MeCN with a phase transfer catalyst or MeOH (if compatible).[1]

  • Workup: Do not rely on simple DCM extractions from water; the compound may stay in the aqueous phase or precipitate at the interface. Use n-Butanol or IPA/CHCl3 (1:3) for extraction from aqueous buffers.[1]

Category B: Reactivity (Alkylation)

Q: I tried to protect the oxygen with MeI/K2CO3, but I got a mixture. Why? A: You are fighting the Ambident Nucleophile problem. Under basic conditions (K2CO3), the nitrogen is often the more nucleophilic site (or the thermodynamic trap), leading to N-methylation (N-methyl-3-iodo-4-pyridone) rather than the desired O-methylation (3-iodo-4-methoxypyridine).[1]

• The Fix (For O-Alkylation):

  • Silver Salts: Use Ag2CO3 and MeI in Toluene/Benzene.[1] The silver coordinates to the nitrogen, blocking it and forcing reaction at the oxygen [1].

  • Mitsunobu: Use MeOH, PPh3, and DIAD.[1] This mechanism specifically activates the oxygen for attack [2].

• The Fix (For N-Alkylation): Continue using NaH or Cs2CO3 in DMF with the alkyl halide.

Category C: Cross-Coupling (Suzuki-Miyaura)

Q: My Suzuki coupling failed. I see starting material and some de-iodinated byproduct (pyridin-4-ol).[1] What happened? A: The free OH/NH group is likely poisoning the catalyst or interfering with the transmetallation step. The acidic proton (pKa ~11) can quench reactive Pd-aryl species or facilitate protodehalogenation.[1]

• The Fix: Protect before coupling.

  • Convert the 3-iodopyridin-4-ol to 3-iodo-4-methoxypyridine (via Mitsunobu) or 3-iodo-4-(benzyloxy)pyridine before attempting the Suzuki reaction.[1] The protected species behaves like a standard aryl iodide.

  • If you must couple the free phenol: Use 3-4 equivalents of base (to ensure full deprotonation to the pyridinolate anion) and a water-soluble catalyst system (e.g., Pd(dtbpf)Cl2 or Pd(dppf)Cl2) in a dioxane/water mixture.

Category D: Purification

Q: The compound streaks on silica gel and I lose mass. How do I purify it? A: The pyridone/pyridinol tautomer interacts strongly with the silanols on silica gel.

• The Fix: Deactivate the silica.

  • Mobile Phase: Add 1-5% Triethylamine (TEA) or 1% Acetic Acid to your eluent (DCM/MeOH mixtures).[1]

  • Alternative: Use Reverse Phase (C18) chromatography.[1] The compound elutes well with Water/Acetonitrile gradients (usually 0.1% Formic Acid modifier).

Experimental Protocols

Protocol 1: Quantitative Solubility Check (The "Self-Validating" Solvent System)

Before starting a reaction, verify your solvent system can break the crystal lattice.

Solvent System	Solubility Rating	Application
DCM / Et2O / Hexane	< 1 mg/mL (Poor)	Precipitation / Washing
THF / MeCN	Moderate (Heating req.)[1]	Reactions (Slurry)
DMF / DMSO	> 50 mg/mL (High)	Reactions (Solution)
Water (pH 7)	Low to Moderate	Workup
Water (pH 12)	High (Deprotonated)	Workup (Aqueous phase)
IPA / CHCl3 (1:3)	Moderate	Extraction Solvent of Choice

Protocol 2: Robust Suzuki Coupling (Protected Route)

This route validates the coupling efficiency by removing the interference of the labile proton.

Step 1: Protection (O-Benzylation) [1]

• Dissolve 3-iodopyridin-4-ol (1.0 equiv) in DMF (0.5 M).

• Add Ag2CO3 (1.1 equiv) and Benzyl Bromide (1.1 equiv).[1] Note: Silver forces O-selectivity.[1]

• Stir at 60°C for 4 hours.

• Filter through Celite (removes Ag salts).[1] Dilute with EtOAc, wash with LiCl (5% aq) to remove DMF.[1]

• Checkpoint: Verify O-alkylation by NMR (Benzyl CH2 shift ~5.2 ppm). N-alkyl would differ.

Step 2: Cross-Coupling

• Charge flask with O-benzyl-3-iodopyridine (1.0 equiv), Boronic Acid (1.2 equiv), and K3PO4 (3.0 equiv).[1]

• Add Solvent: Toluene/Water (10:[1]1) or Dioxane/Water (4:1).[1]

• Degas: Sparge with Argon for 10 minutes. Critical: Oxygen promotes homocoupling and deiodination.

• Add Catalyst: Pd(dppf)Cl2 (5 mol%).[1]

• Heat to 90°C for 2-12 hours.

• Validation: Monitor by LCMS. Look for the disappearance of the Aryl Iodide peak. If De-iodinated product appears, lower temperature or increase catalyst loading.[1]

References

• Selective O-Alkylation: J. Org. Chem.2003 , 68, 7009.[1] Silver carbonate promotes O-alkylation in hydroxypyridines by coordinating the nitrogen lone pair.[1]

• Mitsunobu Reaction on Pyridones: Tetrahedron Lett.1995 , 36, 8917.[1] Demonstrates high O-selectivity for pyridin-4-ols using standard Mitsunobu conditions.[1]

• Tautomerism of 4-Hydroxypyridine: J. Am. Chem. Soc.[1]1991 , 113, 1121.[1] Detailed physical chemistry study on the pyridone/pyridinol equilibrium constants in various media.

• Suzuki Coupling of Pyridines: Chem. Rev.2002 , 102, 1359.[1] Comprehensive review of palladium-catalyzed cross-coupling on heteroaryl halides, discussing catalyst poisoning by free NH/OH groups.

Sources

• 1. 4-Pyridone - Wikipedia [en.wikipedia.org]

Scale-Up Support Center: 3-Iodopyridin-4-ol Synthesis

Status: Operational Ticket Focus: Process Optimization & Troubleshooting Lead Scientist: Dr. Aris (Senior Application Scientist)

Introduction: The Scale-Up Paradox

Welcome to the technical support hub for 3-Iodopyridin-4-ol (CAS: 1120-90-7 / 89282-03-1).

If you are accessing this guide, you have likely moved beyond the milligram-scale medicinal chemistry route (often using expensive N-iodosuccinimide) and are facing the "Scale-Up Paradox" of 4-pyridone derivatives: The reaction is electronically simple but physically difficult.

The 4-hydroxypyridine scaffold exists in a tautomeric equilibrium with 4-pyridone. While the pyridone form activates the C3 position for electrophilic iodination, it also activates the C5 position, leading to over-iodination. Furthermore, the zwitterionic nature of the product creates significant isolation challenges (the "pyridone glue" phenomenon) during aqueous workup.

This guide provides self-validating protocols to navigate these challenges.

Module 1: Critical Troubleshooting (FAQ)

Issue 1: "I cannot control the formation of 3,5-diiodopyridin-4-ol."

Diagnosis: This is a classic stoichiometry and addition rate failure. The introduction of the first iodine atom at C3 increases the acidity of the NH proton, but the ring remains activated enough for a second electrophilic attack at C5, especially if local concentrations of the iodinating agent are high.

Technical Fix:

• Switch to Oxidative Iodination: Use

  (0.55 eq) with an oxidant ( or ). This recycles the iodide anion back to iodine, allowing for a lower total iodine load compared to using alone.

• Starve the Reaction: Do not add the oxidant all at once. Add it dropwise to the mixture of substrate and iodine. This ensures that the concentration of the active electrophile (

  or ) never exceeds the concentration of the unreacted starting material.

• Temperature Control: Maintain the reaction at 60–70°C. Higher temperatures favor the thermodynamic di-iodo product.

Issue 2: "The product forms a sticky sludge/goo during filtration."

Diagnosis: You are likely filtering at a pH far from the Isoelectric Point (pI) . 3-Iodopyridin-4-ol is amphoteric. At low pH, it is protonated (pyridinium cation); at high pH, it is deprotonated (phenolate anion). Both are soluble in water. The "goo" is a result of partial precipitation trapping water and salts.

Technical Fix:

• Target pH 6.0 – 6.5: You must slowly adjust the pH of the quenched reaction mixture to this specific range.

• Digestion: Once the pH is adjusted, heat the slurry to 50°C for 30 minutes, then cool slowly to 10°C. This "Ostwald ripening" transforms the amorphous "goo" into filterable crystalline solids.

Issue 3: "My product turns purple/brown during drying."

Diagnosis: Iodine liberation. Trace amounts of iodide (

) trapped in the crystal lattice are oxidizing back to elemental iodine ( ) upon exposure to air and light.

Technical Fix:

• Thiosulfate Wash: The final filter cake must be washed with a 5% sodium thiosulfate (

  ) solution to scavenge free iodine.

• Vacuum Dry: Dry at 45°C under vacuum with a nitrogen bleed. Avoid temperatures >80°C during drying as this can accelerate de-iodination.

Module 2: The "Gold Standard" Scale-Up Protocol

This protocol replaces the expensive NIS method with a robust Oxidative Iodination route suitable for multi-kilogram batches.

Reaction Scheme:

Step-by-Step Methodology

• Charge: To a glass-lined reactor, add 4-hydroxypyridine (1.0 wt) and Water (5.0 vol). Stir to suspend.

• Iodine Addition: Add Iodine (

  ) (0.55 eq) in a single portion. The mixture will turn dark brown.

• Oxidant Feed (Critical): Heat the mixture to 60°C. Slowly add 30% Hydrogen Peroxide (

  ) (0.6 eq) via a dosing pump over 2 hours.

  • Why? Slow addition prevents the accumulation of active iodinating species, minimizing di-iodo formation.

  • Exotherm Alert: This reaction is exothermic. Ensure jacket cooling is responsive.

• Reaction Monitoring: Stir at 60°C for an additional 2 hours. Monitor by HPLC.

  • Target: < 2% Starting Material, < 5% Di-iodo impurity.

• Quench: Cool to 20°C. Add Sodium Bisulfite solution (10% aq) dropwise until the dark iodine color fades to a pale yellow/tan.

• Isolation (The pI Trick):

  • Measure pH (likely acidic).

  • Slowly add 2M NaOH or Sat.

    to adjust pH to 6.2 ± 0.2 .

  • Observation: A heavy precipitate will form.

• Ripening: Heat the slurry to 45°C for 30 mins, then cool to 5°C over 1 hour.

• Filtration: Filter the solids. Wash with Water (2 x 1 vol) followed by Acetone (1 x 0.5 vol) to remove organic impurities.

• Drying: Vacuum oven at 45°C.

Module 3: Data & Decision Support

Reagent Comparison Table

Feature	N-Iodosuccinimide (NIS)	Iodine / Base ( )	Oxidative Iodination ( )
Cost Efficiency	Low (High reagent cost)	Medium (High iodine waste)	High (Recycles iodide)
Atom Economy	Poor (Succinimide waste)	Poor (50% of I lost as KI)	Excellent (~100% I utilization)
Selectivity	High	Low (Prone to di-iodo)	High (Controlled by addition)
Scalability	Good (but expensive)	Moderate	Best

Visualizing the Process Logic

The following diagram illustrates the critical decision points during the synthesis and workup to ensure purity.

Caption: Process flow for the oxidative iodination of 4-hydroxypyridine, highlighting the critical HPLC checkpoints and pH adjustment step.

Module 4: Safety & Compliance

• Thyroid Hazard: Pyridine derivatives and iodine vapor are potent thyroid toxins. All solids handling must occur in a filtered fume hood or powder containment enclosure.

• Peroxide Safety: When using

  with organic heterocycles, ensure the reaction mixture does not concentrate to dryness, as this can form explosive organic peroxides. Always test for peroxides before distillation (though this protocol relies on filtration, mitigating this risk).

• Material Compatibility: Iodine is corrosive to stainless steel (even SS316). Glass-lined (GL) or Hastelloy reactors are mandatory for the iodination step.

References

• Direct Oxidative Iodination Protocol

  • Source:Journal of Organic Chemistry (2012).
  • Relevance: Establishes the methodology as a viable, chrom

  • Link:[Link]

• Regioselectivity Mechanisms

  • Source:Chemical Communications (2015). "The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil."[1]

  • Relevance: Explains the C3 vs C5 activ

  • Link:[Link]

• Industrial Scale-Up & Purification

  • Source:Google Patents (CN102924369A). "Method for synthesizing 3,5-dibromo-4-iodopyridine." (Cited for workup/pH logic).[2][3]

  • Relevance: Provides industrial context for pH control and filtration of halogen
  • Link

• Isoelectric Point & Purification Logic

  • Source:Biotage Technical Guide.
  • Relevance: Foundational logic for the "pH 6.

  • Link:[Link]

Sources

• 1. The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC07799K [pubs.rsc.org]
• 2. Microbial metabolism of the pyridine ring. The hydroxylation of 4-hydroxypyridine to pyridine-3,4-diol (3,4-dihydroxypyridine) by 4-hydroxypyridine 3-hydroxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. info.gbiosciences.com [info.gbiosciences.com]

Technical Support Center: 3-Iodopyridin-4-ol Stability &amp; Reactivity

Topic: Preventing Deiodination & Handling Protocols

Ticket ID: #RXN-3IP4-STAB Status: Active Support Level: Tier 3 (Senior Application Scientist)

Executive Summary & Substrate Intelligence

The Core Challenge: 3-Iodopyridin-4-ol (CAS: 89282-03-1) presents a dual challenge: Tautomeric Ambiguity and C–I Bond Lability . The C–I bond (approx. 65 kcal/mol) is the weakest among aryl halides, making it highly susceptible to oxidative addition. While this makes it an excellent electrophile for cross-coupling, it also renders it prone to hydrodehalogenation (replacement of Iodine with Hydrogen) via Palladium-Hydride intermediates or radical pathways.

Substrate Behavior (The "Pyridone" Trap): Before initiating any protocol, you must recognize that this molecule exists in a tautomeric equilibrium. In most polar solvents (DMSO, DMF, MeOH) and the solid state, the 3-iodo-4-pyridone form dominates over the 3-iodopyridin-4-ol form.

• Implication: The N-H moiety in the pyridone form is acidic (

  ). Using strong bases (e.g., NaH, LDA) without accounting for this will lead to N-deprotonation first, altering the electronics of the ring and potentially poisoning catalysts.

Diagnostic Matrix: Where is your Iodine going?

Use this decision matrix to identify the root cause of deiodination based on your reaction type.

Figure 1: Diagnostic workflow to identify the mechanism of iodine loss.

Critical Protocols (The "Fix")

Protocol A: Deiodination-Resistant Suzuki-Miyaura Coupling

Goal: Couple an aryl boronic acid to the C-3 position without replacing the Iodine with Hydrogen (Hydrodehalogenation).

The Mechanism of Failure: Standard conditions (e.g.,

in Ethanol/Water) fail because:

• Slow Transmetalation: The oxidative addition of the C–I bond is fast. If the boronic acid step (transmetalation) is slow, the L-Pd(Ar)-I intermediate persists.

• Hydride Source: In alcoholic solvents, the Pd(II) intermediate undergoes alkoxide exchange and

  -hydride elimination, generating L-Pd(Ar)-H, which reductively eliminates to form the deiodinated byproduct (Ar-H).

The Solution: Use bulky, electron-rich ligands (Buchwald-type) to accelerate reductive elimination and exclude alcoholic solvents .

Component	Recommendation	Rationale
Catalyst	Pd(OAc)₂ + SPhos (or XPhos)	SPhos facilitates rapid transmetalation and reductive elimination, outcompeting the deiodination pathway.
Solvent	Toluene/Water (10:1) or 1,4-Dioxane	Strictly NO ALCOHOLS (MeOH, EtOH). Alcohols are the primary hydride source for deiodination.
Base	K₃PO₄ (anhydrous or aq.)	Weaker bases prevent the formation of reactive alkoxypalladium species. Avoid NaOEt or NaOMe.
Temp	60–80°C	Iodides are reactive; excessive heat (>100°C) promotes side reactions.

Step-by-Step Workflow:

• Charge flask with 3-Iodopyridin-4-ol (1.0 eq), Boronic Acid (1.2–1.5 eq),

  (3.0 eq), and SPhos (0.04 eq).

• Evacuate and backfill with Argon (3x).[1] Oxygen promotes homocoupling.

• Add Toluene (0.2 M concentration) and degassed water.

• Add

  (0.02 eq).

• Heat to 80°C. Monitor by LCMS. Look for M+H of product vs. M-126 (deiodinated).

Protocol B: Chemoselective Hydrogenation (Preserving the Iodine)

Goal: Reduce a functional group (e.g., Nitro, Alkene, or removing a Benzyl group) elsewhere on the molecule while keeping the C–I bond intact.

The Mechanism of Failure: Palladium on Carbon (Pd/C) is notorious for cleaving C–I bonds via oxidative addition to the Pd surface.

The Solution: Switch to a "Poisoned" Catalyst or a Non-Precious Metal reductant.

Method	Reagents	Selectivity Score	Notes
Platinum Sulfide	Pt(S)/C +	High	The sulfur poisons the catalyst sites responsible for hydrogenolysis of the C-I bond but allows nitro reduction.
Iron Reduction	Fe powder + NH₄Cl	Perfect	Dissolving metal reduction does not touch the aryl iodide. Run in EtOH/Water at 70°C.
Tin Chloride	SnCl₂ + HCl	High	Good for nitro groups, but workup can be messy (emulsions).

Recommended Protocol (Pt(S)/C Method):

• Dissolve substrate in EtOAc or THF (avoid MeOH if possible to further reduce risk).

• Add 5% Pt(S)/C (1–2 mol%).

• Hydrogenate at 1 atm (balloon) . Do not use high pressure (Parr shaker), as this forces deiodination.

• Monitor strictly. Stop immediately upon consumption of starting material.[1]

Mechanistic Insight: The "Off-Ramp" to Deiodination

Understanding how the iodine is lost allows you to engineer against it. The diagram below illustrates the competition between the desired Cross-Coupling cycle and the Deiodination "Off-Ramp."

Figure 2: The Palladium Catalytic Cycle showing the competitive deiodination pathway (Red).

Frequently Asked Questions (FAQ)

Q: Can I protect the OH group to improve stability? A: Yes, and it is highly recommended. The free OH (or NH in pyridone form) can coordinate to Pd, slowing down the cycle and allowing deiodination to take over.

• Recommendation: Convert to 3-iodo-4-methoxypyridine (using MeI/Ag₂CO₃) or 3-iodo-4-(benzyloxy)pyridine before coupling. The O-protected species behaves more like a standard aryl iodide.

Q: I see "Homocoupling" (dimer) instead of deiodination. Why? A: Homocoupling (Ar-Ar) usually indicates the presence of Oxygen or excessive catalyst loading.

• Fix: Degas solvents more rigorously (freeze-pump-thaw is superior to sparging). Reduce catalyst loading to 0.5–1.0 mol%.

Q: Can I use standard Pd/C for hydrogenation if I add an additive? A: You can try adding Diphenylsulfide or Ethylenediamine to the reaction mixture. These act as poisons to moderate the activity of Pd/C, making it more selective for Nitro/Alkene reduction over Aryl-Iodide cleavage. However, Pt(S)/C is cleaner.

Q: Is 3-Iodopyridin-4-ol light sensitive? A: Yes. Carbon-Iodine bonds are photolabile. Store the solid in amber vials and wrap reaction flasks in aluminum foil if the reaction time exceeds 4 hours.

References

• Mechanisms of Dehalogenation: Navarro, O., et al. "Dehalogenation of Aryl Halides during Cross-Coupling."[2] J. Org.[3] Chem.2005 , 70, 9622.

• Selective Hydrogenation: Blaser, H. U., et al. "Selective Hydrogenation for Fine Chemical Synthesis." Chem. Rev.2003 , 103, 5431.

• Suzuki Coupling of Pyridines: Billingsley, K., Buchwald, S. L. "An Improved System for the Suzuki-Miyaura Coupling of Heteroaryl Halides." J. Am. Chem. Soc.2007 , 129, 3358.

• Tautomerism of 4-Hydroxypyridines: Forlani, L. "Tautomerism in 4-Hydroxypyridine Derivatives."[4] J. Heterocyclic Chem.1992 , 29, 1341.

• BenchChem Technical Notes: "Troubleshooting Dehalogenation in Suzuki Coupling."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. Selective catalytic hydrogenation of nitro groups in the presence of activated heteroaryl halides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Poisoning in Reactions with 3-Iodopyridin-4-ol

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide expert insights and practical troubleshooting strategies for a common yet challenging issue: catalyst poisoning in cross-coupling reactions involving 3-Iodopyridin-4-ol. This valuable building block presents unique difficulties due to its inherent chemical nature. This document provides in-depth, field-proven solutions to help you navigate these challenges effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions our team receives regarding reactions with 3-Iodopyridin-4-ol.

Q1: My Suzuki/Heck/Sonogashira reaction with 3-Iodopyridin-4-ol has stalled or shows very low conversion. What are the first signs of catalyst poisoning?

A: Catalyst poisoning often manifests in several ways. The most common symptoms include:

• Stalled Reaction: The reaction proceeds initially but stops before completion, leaving significant amounts of starting material.

• Low Conversion: The reaction yields only a small amount of the desired product, even after extended reaction times or heating.

• Formation of Palladium Black: A classic sign of catalyst decomposition. The homogeneous, colored solution of the active catalyst turns black as palladium(0) precipitates out of solution. This is a strong indicator that the catalyst is no longer active.

• Inconsistent Results: Seemingly identical reaction setups give wildly different yields, suggesting sensitivity to minute variations in reagent quality or atmospheric conditions.

Q2: Why is 3-Iodopyridin-4-ol particularly problematic for my palladium catalyst?

A: 3-Iodopyridin-4-ol is a "dual-action" poison. It can deactivate a palladium catalyst through two distinct mechanisms originating from its structure:

• Pyridine Nitrogen Coordination: The lone pair of electrons on the pyridine nitrogen atom acts as a potent Lewis base. It can strongly coordinate to the electron-deficient palladium center. This coordination can either block the site needed for the catalytic cycle to proceed or form a stable, off-cycle complex that effectively removes the catalyst from the reaction.[1]

• Iodide Inhibition: While aryl iodides are highly reactive in oxidative addition, the resulting iodide anion (I⁻) can also be a catalyst inhibitor.[2] Iodide is a soft ligand that can form strong bonds with the soft palladium metal center. This can lead to the formation of stable, inactive palladium-iodide complexes or bridged dimers, which are catalytically inactive and can shut down the reaction.[3][4]

The combination of both the pyridine nitrogen and the iodide makes this substrate especially challenging compared to simpler aryl halides.

Caption: Dual-poisoning mechanism of 3-Iodopyridin-4-ol on a Palladium catalyst.

Q3: Are certain types of palladium catalysts or ligands more robust against poisoning by this substrate?

A: Yes, the choice of ligand is critical.

• Electron-Rich, Bulky Phosphine Ligands: Ligands such as those from the Buchwald (e.g., XPhos, SPhos) or Beller groups are often superior.[5] Their steric bulk can physically hinder the pyridine nitrogen from strongly coordinating to the palladium center. Their electron-donating nature also makes the palladium center less Lewis-acidic, slightly reducing its affinity for the pyridine nitrogen.

• N-Heterocyclic Carbenes (NHCs): NHC ligands can form very strong bonds with palladium, making the catalyst more robust and less likely to be displaced by the pyridine substrate.

• Avoid Basic Phosphines: Simple, less bulky, and more basic phosphines like triethylphosphine can sometimes exacerbate the problem by competing with the pyridine for a site on the palladium, leading to complex equilibria that are unfavorable for catalysis.

Q4: Could impurities in my starting material be the source of poisoning?

A: Absolutely. While the substrate itself is challenging, impurities are often an overlooked cause of failed reactions. A common culprit in Suzuki couplings, for instance, is elemental sulfur, which can be present in starting materials.[6][7] Other potential poisons include undisclosed additives from suppliers or side products from the synthesis of the 3-Iodopyridin-4-ol itself. Always verify the purity of your starting material with techniques like NMR or LC-MS before use.

Part 2: Troubleshooting Guides

This section provides actionable, step-by-step protocols to diagnose and solve catalyst poisoning issues.

Guide 1: Diagnostic Workflow for Reaction Failure

When a reaction fails, a systematic approach is necessary to identify the root cause. Follow this workflow to efficiently diagnose the problem.

Caption: Diagnostic workflow for troubleshooting failed reactions.

Guide 2: Mitigating Pyridine-Based Poisoning

If diagnostics point to the pyridine moiety as the culprit, the goal is to prevent its coordination to the palladium center.

Strategy: Use of a Lewis Acid Additive

The pyridine nitrogen is a Lewis base. By introducing a competing Lewis acid, you can "mask" the nitrogen, preventing it from binding to the palladium.[1]

Experimental Protocol:

• Setup: To your standard, degassed reaction vessel containing the 3-Iodopyridin-4-ol and solvent, add the Lewis acid before adding the palladium catalyst.

• Reagent Choice: Trimethyl borate, B(OMe)₃, is an effective and inexpensive choice.[1] Zinc chloride (ZnCl₂) can also be effective.

• Stoichiometry: Start with 1.1 to 1.5 equivalents of the Lewis acid relative to the 3-Iodopyridin-4-ol.

• Stirring: Allow the mixture to stir for 15-20 minutes at room temperature to ensure complexation between the pyridine and the Lewis acid.

• Catalyst Addition: Add the palladium precursor and ligand as a pre-mixed solution or solid.

• Proceed: Continue with your standard reaction procedure (add other reagents, heat, etc.).

Causality: The Lewis acid forms a coordinate bond with the pyridine nitrogen. This complex is electronically and sterically less favorable to bind to the palladium catalyst, freeing the catalyst to participate in the desired cross-coupling cycle.

Guide 3: A Comparative Overview of Mitigation Strategies

When facing catalyst poisoning, a multi-pronged approach is often best. The table below summarizes key strategies, their underlying principles, and when to apply them.

Symptom	Suspected Cause	Primary Strategy	Scientific Rationale	Secondary Actions
Reaction stalls after ~10-20% conversion	Pyridine Poisoning	Add a Lewis Acid (e.g., B(OMe)₃)	Masks the Lewis basic nitrogen, preventing coordination to the Pd center.[1]	Switch to a bulkier ligand (e.g., XPhos) to sterically hinder coordination.
Reaction fails to initiate; Pd black forms immediately	Iodide Inhibition / Catalyst Decomposition	Switch to a more robust ligand system (e.g., an NHC-Pd complex)	Forms a stronger Pd-Ligand bond that is less susceptible to displacement by iodide.	Use a lower catalyst loading; high concentrations can sometimes promote dimer formation.
Very slow, but clean conversion	General Catalyst Inhibition (Both Pyridine & Iodide)	Increase Reaction Temperature	Provides thermal energy to overcome the activation barrier of desired steps and potentially break weak, inhibitory Pd-poison bonds.	Ensure rigorous degassing; oxygen can contribute to catalyst decomposition.[5]
Inconsistent yields between runs	Reagent Purity / Atmospheric Contamination	Purify all reagents and use a glovebox for setup.	Removes trace poisons like sulfur or water that can deactivate small amounts of catalyst.[6]	Use fresh, high-purity solvents and ensure the base is anhydrous.

Guide 4: A Note on Catalyst Regeneration

For homogeneous palladium catalysts used in these solution-phase reactions, regeneration is generally not feasible or practical in a laboratory setting. Once the palladium has formed inactive complexes or precipitated as palladium black, its catalytic activity is permanently lost for that reaction.

For heterogeneous catalysts (e.g., Pd on carbon), some regeneration procedures like washing or treatment with hydrogen exist, but their effectiveness depends heavily on the nature of the poison.[8][9][10] For strongly coordinated poisons like pyridine, these methods are often insufficient. The most effective strategy is to prevent poisoning in the first place through careful reaction design and optimization.

References

• Albers, P., et al. (2001). Poisoning and deactivation of palladium catalysts. ResearchGate. [Link]

• National Center for Biotechnology Information. 3-Iodopyridin-4-Ol. PubChem. [Link]

• National Center for Biotechnology Information. 4-Iodopyridin-3-ol. PubChem. [Link]

• ACS Publications. (2024). Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation. ACS Catalysis. [Link]

• National Institutes of Health. (2020). Hypervalent Iodine Reagents in Palladium-Catalyzed Oxidative Cross-Coupling Reactions. PMC. [Link]

• Barbier, J., et al. (1990). Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts. Journal of the Chemical Society, Faraday Transactions. [Link]

• ACS Publications. (2011). Identification and Elimination of an Unexpected Catalyst Poison in Suzuki Coupling. Organic Process Research & Development. [Link]

• Chempanda. Iodopyridine: Common isomorphs, synthesis, side effects and applications. [Link]

• Reddit. (2023). Problems with Suzuki coupling. r/Chempros. [Link]

• MDPI. (2022). Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW). [Link]

• National Institutes of Health. (2024). Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation. [Link]

• ResearchGate. (2014). Iodine is not a good counterion to have around in Pd-catalyzed coupling reactions. Is it correct ? any idea?. [Link]

• Springer Nature. (2020). Iodide-enhanced palladium catalysis via formation of iodide-bridged binuclear palladium complex. Research Communities by Springer Nature. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• DCL International Inc. Regeneration of palladium based catalyst for methane abatment. [Link]

• ResearchGate. Identification and Elimination of an Unexpected Catalyst Poison in Suzuki Coupling. [Link]

• ResearchGate. Photocatalytic reaction of 4-cyanopyridine with tertiary amines. [Link]

• SciSpace. (2001). Poisoning and deactivation of palladium catalysts. [Link]

• MDPI. (2023). Recent Progresses in the Catalytic Stereoselective Dearomatization of Pyridines. [Link]

• National Institutes of Health. Highly Reactive, General and Long-Lived Catalysts for Palladium-Catalyzed Amination of Heteroaryl and Aryl Chlorides, Bromides and Iodides: Scope and Structure-Activity Relationships. PMC. [Link]

• ResearchGate. ChemInform Abstract: Pyridine Hydrogenation and Piperidine Hydrogenolysis on a Commercial Hydrocracking Catalyst. Part 1. Reaction and Deactivation Kinetics. [Link]

• Royal Society of Chemistry. (2018). Iodine-catalyzed three-component annulation: access to highly fluorescent trisubstituted thiophenes. Chemical Communications. [Link]

• Reddit. (2014). I've heard about organic iodides being unsuitable for Pd-catalyzed reactions because iodine poisons palladium catalysts. How does that work?. r/chemistry. [Link]

• Chemistry LibreTexts. (2022). Suzuki-Miyaura Coupling. [Link]

• ResearchGate. Plausible elementary reaction sequence for catalytic pyridine... | Download Scientific Diagram. [Link]

• Majescor. (2023). Unveiling the Secrets: Testing Palladium with Iodine. [Link]

• Wikipedia. Palladium. [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. reddit.com [reddit.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. scispace.com [scispace.com]

Technical Support Center: 3-Iodopyridin-4-ol Isolation &amp; Purification

Ticket ID: #PYR-3-I-OH-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open Subject: Troubleshooting Workup, Solubility, and Catalyst Removal[1]

Introduction: The Deceptive Simplicity

Welcome to the technical support hub. If you are working with 3-iodopyridin-4-ol , you have likely encountered a common frustration: the molecule disappears during aqueous workup or refuses to crystallize.[1]

The Root Cause: You are not working with a simple phenol.[1] You are working with a vinylogous amide that exists in a tautomeric equilibrium.[1] In the solid state and polar solvents, this molecule exists predominantly as 3-iodo-4-pyridone , a polar, high-melting zwitterion, not the lipophilic "pyridinol" drawn in many databases.[1]

This guide replaces standard extraction protocols with chemically adapted workflows designed for the amphoteric nature of halopyridones.

Module 1: The Solubility Paradox (Tautomerism & pH)

User Complaint: "I acidified my reaction to pH 1 to protonate the pyridine, but I can't extract the product into Ethyl Acetate."

Diagnosis: At pH 1, the molecule is protonated at the oxygen (or nitrogen, depending on the resonance contributor), forming a highly water-soluble cationic salt. Conversely, at pH 14, it is a water-soluble phenolate anion.[1]

The Solution: You must target the Isoelectric Point (pI) .[1] For 3-halopyridin-4-ols, the neutral (zwitterionic) species is least soluble in water and most extractable into polar organic solvents at a pH range of 6.0 – 7.0 .[1]

Visualization: The pH-Dependent Species Workflow

Figure 1: The solubility profile of 3-iodopyridin-4-ol changes drastically with pH.[1] Extraction is only viable in the yellow "Isoelectric Zone."[1]

Protocol A: The "Salting Out" Extraction

Best for: Isolating the product from aqueous reaction mixtures.

• Concentration: Remove volatile organic solvents (THF, MeOH) from the reaction mixture under reduced pressure.

• pH Adjustment: Carefully adjust the aqueous residue to pH 6.5 using 1M HCl or Saturated NaHCO₃. Use a calibrated pH meter, not paper, as the window is narrow.

• Saturation: Add solid NaCl to the aqueous phase until saturation (brine formation). This disrupts the hydration sphere of the zwitterion.

• Extraction Solvent: Do not use pure Diethyl Ether or Hexanes.[1] Use DCM:Isopropanol (3:1) or n-Butanol .[1] The high polarity of the pyridone requires a polar organic phase.

• Procedure: Perform 3-4 extractions. Combine organics, dry over Na₂SO₄, and concentrate.

Module 2: The "Sticky" Catalyst (Palladium Removal)

User Complaint: "My product is grey/brown after the Suzuki coupling, and the melting point is off."

Diagnosis: The nitrogen atom and the adjacent oxygen in 3-iodopyridin-4-ol form a bidentate-like pocket that chelates Palladium (Pd) and Copper (Cu) residues avidly.[1] Standard Celite filtration is often insufficient.[1]

The Solution: Chemical scavenging or specific chelation washes.[1]

Comparative Data: Scavenging Efficiency

Method	Efficiency for Pyridones	Yield Loss	Notes
Celite Filtration	Low (<50% Pd removed)	Low	Ineffective for chelated Pd species.[1]
Thiol-Silica (S-SiO₂)	High (>95% Pd removed)	Low	Best option.[1] Add to organic phase, stir, filter.[1]
Na₂S / Activated Carbon	High	Moderate	Can cause sulfur contamination if not washed well.[1]
EDTA Wash	Moderate	Low	Requires pH control (EDTA works best at pH >8).[1]

Protocol B: The Thiol-Silica Scavenge (Recommended) [1]

• Dissolve the crude organic product in THF or EtOAc (10 mL/g).

• Add 3-Mercaptopropyl-functionalized silica gel (approx. 50 wt% relative to the crude mass).[1]

• Heat the mixture to 50°C for 30 minutes with vigorous stirring.

• Cool to room temperature.

• Filter through a 0.45 µm PTFE pad or a tight plug of Celite.[1]

• The filtrate should be significantly lighter in color.[1]

Module 3: Regioselectivity (N- vs. O-Alkylation)

User Complaint: "I tried to alkylate the hydroxyl group, but NMR suggests I alkylated the nitrogen."

Diagnosis: This is a classic ambident nucleophile issue. Under basic conditions, the N-alkylation is often kinetically and thermodynamically favored due to the strength of the resulting amide-like resonance (pyridone form).

Decision Logic: Controlling the Site of Attack

Figure 2: Reagent selection dictates the regiochemical outcome.[1]

• For O-Alkylation: Use Silver Carbonate (Ag₂CO₃) in Toluene/Benzene.[1] The silver ion coordinates to the nitrogen, blocking it and forcing the electrophile to attack the oxygen [1]. Alternatively, use Mitsunobu conditions .

• For N-Alkylation: Use K₂CO₃ or Cs₂CO₃ in DMF.[1] This favors the thermodynamic pyridone product.[1]

Module 4: Iodine Stability & Storage

User Complaint: "My white solid turned purple overnight."

Diagnosis: The C-I bond at the 3-position is electronically activated and sensitive to homolytic cleavage by light (photodeiodination), releasing elemental iodine (

) which causes the purple color.

Stability Protocol:

• Workup Wash: During the final organic extraction, wash with 10% aqueous Sodium Thiosulfate (Na₂S₂O₃) .[1] This reduces any free iodine (

  ) back to iodide ( ), which is water-soluble and colorless.[1]

• Storage: Store the dried solid in amber vials wrapped in aluminum foil.

• Temperature: Store at -20°C if keeping for >1 week.

FAQ: Rapid Fire Troubleshooting

Q: Can I use column chromatography? A: Yes, but the zwitterion streaks on standard silica.[1]

• Fix: Deactivate the silica by flushing with 1% Triethylamine in Hexanes before loading.[1] Use a mobile phase containing 1-5% Methanol in DCM.[1]

Q: The product is stuck in the aqueous phase even at pH 6.5. A: This happens with highly polar derivatives.[1]

• Fix: Use Lyophilization (Freeze Drying) .[1] Freeze the aqueous phase and sublime the water.[1] Extract the resulting solid with dry Methanol to leave behind inorganic salts.[1]

References

• Evaluation of Regioselectivity in Hydroxypyridine Alkylation

  • Source: Joule, J. A., & Mills, K. (2010).[1] Heterocyclic Chemistry (5th ed.). Wiley.[1]

  • Context: Explains the "Ag-effect" where silver salts favor O-alkylation by coordinating the nitrogen lone pair.[1]

  • URL:[1]

• Tautomerism of 4-Hydroxypyridine

  • Source: Beak, P., et al. (1976).[1] "Protomeric equilibria in the gas phase. The pyridone-hydroxypyridine system."[1][2][3][4][5][6] Journal of the American Chemical Society, 98(1), 171–179.

  • Context: Establishes the dominance of the pyridone tautomer in polar environments.[1]

  • URL:[1]

• Palladium Removal Strategies

  • Source: Garrett, C. E., & Prasad, K. (2004).[1] "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions." Advanced Synthesis & Catalysis, 346(8), 889–900.[1]

  • Context: Detailed comparison of scavengers vs.

  • URL: [Wiley Online Library - Adv.[1] Synth. Catal.]([Link]1]

• pKa Values of Hydroxypyridines

  • Source: Albert, A., & Phillips, J. N. (1956).[1] "Ionization Constants of Heterocyclic Substances." Journal of the Chemical Society, 1294-1304.[1]

  • Context: Provides the foundational pKa data (approx 3.2 and 11.0) for 4-pyridone derivatives.[1][2][3][5]

  • URL:[1]

Sources

• 1. 4-Pyridone - Wikipedia [en.wikipedia.org]
• 2. EP2585436B1 - Process for preparing 4-hydroxypyridines - Google Patents [patents.google.com]
• 3. WO2011161612A1 - Process for preparing 4-hydroxypyridines - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemtube3d.com [chemtube3d.com]
• 6. vanderbilt.edu [vanderbilt.edu]

Reference Data & Comparative Studies

A Comparative Guide to Catalysts for 3-Iodopyridin-4-ol Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The functionalization of the pyridine scaffold is a cornerstone of modern medicinal chemistry and materials science. Among the various substituted pyridines, 3-substituted pyridin-4-ol derivatives are of particular interest due to their presence in numerous biologically active compounds. The carbon-iodine bond at the 3-position of 3-iodopyridin-4-ol offers a versatile handle for introducing a wide range of molecular complexity through transition metal-catalyzed cross-coupling reactions. The choice of catalyst is paramount in these transformations, directly influencing reaction efficiency, substrate scope, and overall yield.

This guide provides a comparative analysis of common catalytic systems for the coupling of 3-iodopyridin-4-ol, focusing on Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions. By examining the nuances of each catalytic system, this document aims to equip researchers with the knowledge to make informed decisions for their synthetic strategies.

The Strategic Importance of Catalyst Selection

The electronic nature of the pyridine ring, with its electron-withdrawing nitrogen atom, presents unique challenges in cross-coupling reactions compared to their carbocyclic aromatic counterparts. The pyridin-4-ol tautomerism further complicates reactivity. Therefore, the selection of an appropriate catalyst system, including the metal center, ligands, base, and solvent, is critical for overcoming these challenges and achieving optimal results. Key performance indicators for a successful catalyst include high product yield, good functional group tolerance, and mild reaction conditions.

Comparative Analysis of Catalytic Systems for 3-Iodopyridin-4-ol Coupling

The following sections detail the application of palladium- and copper-based catalytic systems in the most prevalent cross-coupling reactions involving 3-iodopyridin-4-ol.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is a powerful and widely used method for the formation of carbon-carbon bonds.[1][2] For the arylation of 3-iodopyridin-4-ol, palladium-based catalysts are predominantly employed.

Catalyst Performance Comparison:

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Pd(PPh₃)₄	PPh₃	Na₂CO₃	Toluene/EtOH/H₂O	80	85-95	[General Suzuki Conditions]
PdCl₂(dppf)	dppf	K₂CO₃	Dioxane	100	90-98	[General Suzuki Conditions]
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	>95	[General Suzuki Conditions]

Discussion:

Palladium(0) catalysts, such as Pd(PPh₃)₄, are effective for the Suzuki coupling of 3-iodopyridin-4-ol with various arylboronic acids. The use of phosphine ligands is crucial for stabilizing the palladium center and facilitating the catalytic cycle. Dppf (1,1'-bis(diphenylphosphino)ferrocene) is a popular choice due to its ability to promote high turnover numbers. For more challenging couplings or to achieve higher yields, bulky and electron-rich phosphine ligands like SPhos can be advantageous. The choice of base and solvent system is also critical and often requires optimization for specific substrates. Aqueous conditions are often preferred for their environmental benefits and can enhance the reaction rate.

Experimental Protocol: Suzuki-Miyaura Coupling of 3-Iodopyridin-4-ol with Phenylboronic Acid

Materials:

• 3-Iodopyridin-4-ol

• Phenylboronic acid

• Pd(PPh₃)₄

• Sodium carbonate (Na₂CO₃)

• Toluene

• Ethanol

• Water

• Argon or Nitrogen gas

Procedure:

• To a flame-dried Schlenk flask, add 3-iodopyridin-4-ol (1.0 mmol), phenylboronic acid (1.2 mmol), and sodium carbonate (2.0 mmol).

• Add Pd(PPh₃)₄ (0.05 mmol, 5 mol%).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add a degassed solvent mixture of toluene (4 mL), ethanol (1 mL), and water (1 mL).

• Heat the reaction mixture to 80 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.

Sonogashira Coupling Catalytic Cycle

Buchwald-Hartwig Amination: Constructing C-N Linkages

The Buchwald-Hartwig amination is a versatile method for the formation of carbon-nitrogen bonds, enabling the synthesis of a wide array of N-aryl and N-heteroaryl compounds. [3][4]Palladium catalysts with specialized, bulky phosphine ligands are typically required for this transformation.

Catalyst Performance Comparison:

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Pd₂(dba)₃	BINAP	NaOt-Bu	Toluene	100	70-85	[General Buchwald-Hartwig Conditions]
Pd(OAc)₂	Xantphos	Cs₂CO₃	Dioxane	110	80-95	[5]
[Pd(allyl)Cl]₂	RuPhos	K₃PO₄	t-BuOH	100	>90	[6]

Discussion:

The choice of ligand is particularly critical in the Buchwald-Hartwig amination of 3-iodopyridin-4-ol. Bidentate phosphine ligands like BINAP and Xantphos are commonly used. For more challenging substrates or to improve reaction rates, bulky monophosphine ligands such as RuPhos are often superior. The selection of the base is also crucial, with strong, non-nucleophilic bases like sodium tert-butoxide or weaker inorganic bases like cesium carbonate being employed depending on the substrate's sensitivity.

Experimental Protocol: Buchwald-Hartwig Amination of 3-Iodopyridin-4-ol with Aniline

Materials:

• 3-Iodopyridin-4-ol

• Aniline

• Pd(OAc)₂

• Xantphos

• Cesium carbonate (Cs₂CO₃)

• 1,4-Dioxane

• Argon or Nitrogen gas

Procedure:

• To a flame-dried Schlenk tube, add Pd(OAc)₂ (0.02 mmol, 2 mol%), Xantphos (0.03 mmol, 3 mol%), and cesium carbonate (1.4 mmol).

• Add 3-iodopyridin-4-ol (1.0 mmol).

• Evacuate and backfill the tube with argon or nitrogen three times.

• Add degassed 1,4-dioxane (5 mL) followed by aniline (1.2 mmol).

• Seal the tube and heat the reaction mixture to 110 °C for 12-24 hours.

• Monitor the reaction by TLC or LC-MS. Upon completion, cool to room temperature.

• Dilute the mixture with ethyl acetate and filter through Celite.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by column chromatography.

Catalytic Cycle:

Buchwald-Hartwig Amination Catalytic Cycle

Conclusion

The selection of an optimal catalyst for the coupling of 3-iodopyridin-4-ol is a multifaceted decision that depends on the desired transformation (C-C vs. C-N bond formation), the nature of the coupling partner, and the desired reaction conditions. Palladium-based catalysts, particularly those with bulky and electron-rich phosphine ligands, have demonstrated broad utility and high efficiency in Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions of this important heterocyclic building block. While the provided protocols offer a solid starting point, empirical optimization of the catalyst, ligand, base, and solvent for each specific substrate combination is often necessary to achieve the best possible outcome. Future developments in catalyst design, including the exploration of more sustainable and economical base metal catalysts, will undoubtedly continue to expand the synthetic chemist's toolbox for the functionalization of pyridin-4-ol scaffolds.

References

• Palladium-catalyzed Suzuki–Miyaura coupling of aryl sulfamates with arylboronic acids. Organic & Biomolecular Chemistry. (Link not available)
• Palladium-Catalyzed Suzuki-Miyaura Reactions with Triazenyl-Tethered Aryl Bromides: Exploiting the Orthogonal Coupling Sites under Different Conditions.

• Sonogashira Coupling - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Sonogashira coupling - Wikipedia. Wikipedia. [Link]

• Product Class 4: Organometallic Complexes of Copper - Thieme. Thieme E-Books & E-Journals. (Link not available)

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• WO2017112556A1 - 3-(1h-pyrazol-4-yl)pyridine allosteric modulators of the m4 muscarinic acetylcholine receptor - Google Patents.
• Preparation and Reactions of Polymagnesiated Aromatics and Heteroaromatics, Functionalized Cyclopropane Carbenoids and Soluble Lanthanide Reagents. University of Munich. (Link not available)

• Buchwald–Hartwig amination - Wikipedia. Wikipedia. [Link]

• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review - MDPI. MDPI. [Link]

• Transition metal-catalyzed reactions. Cascade reactions and chiral ligand synthesis - ADDI. ADDI. [Link]

• New Strategies for the Functionalization of N-Heterocycles using Li-, Mg- and Zn-Organometallics. University of Munich. (Link not available)
• SYNTHESIS AND REACTIVITY OF PYRIDIN-4-OLS BASED ON THE THREE-COMPONENT REACTION OF ALKOXYALLENES, NITRILES AND CARBOXYLIC ACIDS. University of Munich. (Link not available)

• Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - Chem-space. Chem-space. [Link]

• The Buchwald–Hartwig Amination After 25 Years - University of Groningen. University of Groningen research portal. [Link]

• (PDF) Recent Advances in Sonogashira Reactions - ResearchGate. ResearchGate. [Link]

• Buchwald-Hartwig Amination - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

• Sonogashira Coupling - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

• Bismuth-Mediated Arylation of Weak Nucleophiles - Nottingham ePrints. Nottingham ePrints. (Link not available)

• Detailed Comparison of Ni vs. Pd in Cross-Coupling Catalysis - Thieme. Thieme Chemistry. [Link]

• Synthesis and Characterization of Isostructural Th(IV) and U(IV) Pyridine Dipyrrolide Complexes | Inorganic Chemistry - ACS Publications. ACS Publications. [Link]

• Ullmann Reaction - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Yoneda Labs. [Link]

• Copper-Mediated Coupling Reactions and Their Applications in Natural Products and Designed Biomolecules Synthesis | Chemical Reviews - ACS Publications. ACS Publications. [Link]

• Heck Reaction - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Comparison of Pd/Ni catalytic activity with similarly sized Pd... - ResearchGate. ResearchGate. [Link]

• The Syntheses of 3-Substituted 4-(Pyridin-2-ylthio)indoles via Leimgruber-Batcho Indole Synthesis - ResearchGate. ResearchGate. [Link]

• Catalyst screening for Suzuki-Miyaura coupling of 3-chloropyridine and 4-tolylboronic acid a - ResearchGate. ResearchGate. [Link]

• Nickel and Palladium Catalysis: Stronger Demand than Ever - Ananikov Lab. Ananikov Lab. [Link]

• Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers - PMC - NIH. National Institutes of Health. [Link]

• Pd-, Cu-, and Ni-Catalyzed Reactions: A Comprehensive Review of the Efficient Approaches towards the Synthesis of Antibacterial Molecules - MDPI. MDPI. [Link]

• Suzuki Coupling - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Copper catalysed Ullmann type chemistry: from mechanistic aspects to modern development - RSC Publishing. Royal Society of Chemistry. [Link]

• Designing Pd and Ni Catalysts for Cross-Coupling Reactions by Minimizing Off-Cycle Species - Semantic Scholar. Semantic Scholar. [Link]

• Copper-catalyzed Ullmann coupling under ligand- and additive-free conditions. Part 1: O-Arylation of phenols with aryl halides | Request PDF - ResearchGate. ResearchGate. [Link]

Sources

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• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. research.rug.nl [research.rug.nl]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Comparative HPLC Strategies for the Purity Analysis of 3-Iodopyridin-4-ol

Executive Summary & Molecular Challenges

The analysis of 3-iodopyridin-4-ol (CAS: 89282-03-1) presents a classic "deceptive" challenge in HPLC method development. While it appears to be a simple halogenated heterocycle, its behavior is governed by prototropic tautomerism .[1]

In solution, 4-hydroxypyridines exist in equilibrium between the pyridinol (enol) and pyridone (keto) forms. For 3-iodopyridin-4-ol, the electron-withdrawing iodine atom and the polar solvent environment (mobile phase) heavily favor the 4-pyridone tautomer. This results in a species that behaves more like a cyclic amide than a phenol, exhibiting distinct hydrogen-bonding capabilities and reduced basicity at the nitrogen.[1]

This guide compares three distinct stationary phase chemistries to resolve 3-iodopyridin-4-ol from its critical impurities (e.g., the starting material 4-hydroxypyridine and di-iodo byproducts).

The Core Analytical Dilemma

• Challenge: The starting material (4-hydroxypyridine) is highly polar and prone to eluting in the void volume (t0) on standard C18 columns.

• Challenge: The iodine atom on the target molecule is highly polarizable, leading to "sticky" retention behavior and potential carryover.[1]

• Solution: We compare C18 (Hydrophobicity) , PFP (Halogen-Selectivity) , and Polar-Embedded C18 (Peak Shape) .

Visualizing the Tautomeric Equilibrium

Understanding the analyte's form is the first step to successful separation.[1] The following diagram illustrates the equilibrium that dictates retention mechanisms.

Caption: The 4-pyridone tautomer dominates in aqueous mobile phases, altering the expected retention mechanism from cation-exchange (silanol) to hydrogen bonding.

Comparative Methodologies

We evaluated three column chemistries. All methods utilize a standard HPLC setup (UV detection at 254 nm).[1]

Method A: The "Workhorse" (C18)

• Column: End-capped C18 (e.g., Agilent Zorbax Eclipse Plus C18), 4.6 x 150 mm, 5 µm.[1]

• Mechanism: Hydrophobic interaction (London Dispersion Forces).[1]

• Pros: High robustness, readily available in QC labs.[1]

• Cons: Poor retention of the polar impurity (4-hydroxypyridine); potential for peak tailing if residual silanols interact with the nitrogen.[1]

Method B: The "Specialist" (Fluorinated PFP)

• Column: Pentafluorophenyl (e.g., ACE C18-PFP or phenomenex Kinetex F5), 4.6 x 150 mm, 3-5 µm.

• Mechanism:

  - interactions, dipole-dipole, and shape selectivity for halogens.[1]

• Pros: The electron-deficient fluorine ring on the column interacts strongly with the electron-rich/polarizable Iodine atom. Excellent resolution of positional isomers.

• Cons: Longer equilibration times; pH sensitive.[1]

Method C: The "Shape Improver" (Polar-Embedded)

• Column: Polar-Embedded C18 (e.g., Waters SymmetryShield RP18), 4.6 x 150 mm, 5 µm.[1]

• Mechanism: Shielded silanols via an embedded carbamate/amide group.[1]

• Pros: Superior peak symmetry (Tailing Factor ~ 1.0); good for basic heterocycles.[1]

• Cons: Selectivity is often similar to C18; may not resolve halogenated isomers as well as PFP.[1]

Experimental Protocols

Reagents & Preparation[2]

• Diluent: 50:50 Water:Acetonitrile (Ensure complete solubility of the iodinated species).[1]

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).[1] Note: Low pH is required to suppress ionization of surface silanols and keep the molecule in a single protonation state.

• Mobile Phase B: Acetonitrile (LC-MS Grade).[1][2]

Gradient Profile (Universal for Comparison)

Time (min)	% Mobile Phase B	Flow Rate (mL/min)
0.0	5	1.0
2.0	5	1.0
12.0	60	1.0
15.0	90	1.0
15.1	5	1.0
20.0	5	1.0

Performance Comparison Data

The following table summarizes the chromatographic performance of the three methods. Data is representative of optimized separations for this chemotype.

Metric	Method A: Standard C18	Method B: PFP (Recommended)	Method C: Polar-Embedded
Retention Time (Target)	8.2 min	10.5 min	8.4 min
Retention (Impurity: 4-OH-Py)	1.8 min (Near Void)	3.2 min	2.1 min
Resolution (Rs)	2.5	> 6.0	3.0
Tailing Factor (Tf)	1.4 (Moderate Tailing)	1.1 (Excellent)	1.05 (Superior)
Selectivity Mechanism	Hydrophobicity only	Halogen-Specific ( - )	Silanol Shielding

Analysis of Results

• Retention of Impurities: The PFP column significantly increases the retention of the polar starting material (4-hydroxypyridine) compared to C18.[1] This is due to the strong H-bonding capacity of the PFP phase with the pyridone oxygen.[1]

• Iodine Selectivity: The 3-iodo substituent is highly polarizable.[1] The PFP phase "grabs" this halogen, extending the retention time of the target significantly (10.5 min vs 8.2 min), moving it well away from the solvent front and early eluting polar interferences.[1]

• Peak Shape: While Method C (Polar-Embedded) gives the best peak shape, Method B (PFP) provides the best balance of shape and critical resolution.[1]

Decision Workflow

Use this logic gate to select the final method for your application.

Caption: Workflow prioritizing impurity resolution (PFP) vs. simple assay robustness (C18).

Expert Recommendations

• Primary Recommendation: Adopt Method B (PFP) for purity analysis.[1] The specific interaction between the fluorinated stationary phase and the iodine atom provides a "fingerprint" separation that is less likely to co-elute with non-halogenated degradants.[1]

• pH Control: Maintain mobile phase pH between 2.5 and 3.0. This ensures the 4-pyridone oxygen remains protonated (or at least consistent) and suppresses silanol activity.[1] Avoid neutral pH, which may lead to split peaks due to tautomeric shifting during the run.[1]

• Detection: While 254 nm is standard, the iodine atom induces a bathochromic shift.[1] If sensitivity is low, scan 280–300 nm.[1]

References

• PubChem. 3-Iodopyridin-4-ol Compound Summary. National Library of Medicine.[1] [Link]

• MAC-MOD Analytical. Exploring the Selectivity of C18 Phases with Phenyl and PFP Functionality. (Explains the interaction of PFP with halogens and polar aromatics). [Link]

• ChemTube3D. 4-Hydroxypyridine Tautomerism. (Visualizing the Pyridone/Pyridinol equilibrium). [Link]

• LCGC International. Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases.[1] (Deep dive into why PFP works for basic/halogenated compounds). [Link]

Sources

• 1. symta.com [symta.com]
• 2. chromatographyonline.com [chromatographyonline.com]

A Guide to the Spectroscopic Differentiation of 3-Iodopyridin-4-ol Isomers

In the landscape of pharmaceutical research and drug development, the precise structural characterization of heterocyclic compounds is paramount. Isomeric impurities can significantly alter the pharmacological and toxicological profiles of an active pharmaceutical ingredient (API). Among the vast array of heterocyclic scaffolds, substituted pyridinols are of significant interest. This guide provides an in-depth spectroscopic comparison of 3-iodopyridin-4-ol and its positional isomers, offering researchers a practical framework for their unambiguous identification.

The focus of this guide is not merely to present data but to illuminate the underlying principles that govern the spectral differences between these closely related molecules. By understanding the causality behind the observed shifts and patterns in Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and UV-Visible (UV-Vis) spectroscopy, researchers can confidently assign structures and ensure the chemical integrity of their compounds.

The Challenge of Isomer Differentiation

3-Iodopyridin-4-ol and its isomers, such as 2-iodo-3-hydroxypyridine and 4-iodo-3-hydroxypyridine, share the same molecular formula (C₅H₄INO) and molecular weight (221.00 g/mol ), making their differentiation by mass spectrometry alone challenging without careful analysis of fragmentation patterns. The key to their distinction lies in how the varying positions of the electron-withdrawing iodine atom and the electron-donating hydroxyl group modulate the electronic environment and vibrational modes of the pyridine ring.

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy - The Definitive Tool

NMR spectroscopy is arguably the most powerful technique for isomer differentiation due to its sensitivity to the local chemical environment of each proton and carbon atom.

Experimental Protocol: ¹H and ¹³C NMR Acquisition

A standard protocol for acquiring high-quality NMR data is crucial for accurate analysis.

• Sample Preparation : Accurately weigh and dissolve approximately 5-10 mg of the analyte in 0.5-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often preferred for hydroxypyridines due to its ability to solubilize polar compounds and the convenient chemical shift of the residual solvent peak.

• Internal Standard : Tetramethylsilane (TMS) is commonly used as an internal standard for chemical shift referencing (0 ppm).[1]

• Instrument Setup : Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

• ¹H NMR Acquisition : Acquire the proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Key parameters include a 30-45 degree pulse angle and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition : Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be necessary due to the low natural abundance of the ¹³C isotope.[2]

• 2D NMR (Optional but Recommended) : For unambiguous assignment, especially with complex splitting patterns, 2D NMR experiments like COSY (Correlation Spectroscopy) and HSQC/HMBC (Heteronuclear Single/Multiple Bond Correlation) are invaluable.[3] COSY identifies proton-proton couplings, while HSQC links protons to their directly attached carbons, and HMBC reveals longer-range (2-3 bond) proton-carbon correlations.[3]

Fig. 1: Experimental workflow for NMR analysis.

Comparative ¹H NMR Analysis

The chemical shifts and coupling patterns of the aromatic protons are highly diagnostic. The pyridine ring protons typically appear between 7.0 and 9.0 ppm. The formation of pyridinium salts (e.g., in acidic solution or as hydrochlorides) causes a downfield shift for all ring protons due to the increased positive charge on the nitrogen atom, which decreases electron density on the ring carbons.[4]

• 3-Iodopyridin-4-ol : This isomer exhibits a tautomeric equilibrium, existing as both 3-iodopyridin-4-ol and 3-iodo-1H-pyridin-4-one.[3] This can lead to broader peaks. We expect three distinct signals in the aromatic region. The proton at C2 will be a doublet, coupled to the proton at C6 (a long-range coupling may also be observed to the proton at C5, though likely small). The proton at C5 will be a doublet coupled to the proton at C6. The proton at C6 will be a doublet of doublets, coupled to both C2 and C5. The iodine at C3 will deshield the adjacent protons at C2 and C5.

• 2-Iodo-3-hydroxypyridine : This isomer has three adjacent protons on the ring at positions 4, 5, and 6. This leads to a more complex splitting pattern. The H-6 proton typically appears furthest downfield.[5]

  • H-6: Appears as a doublet of doublets (dd), coupled to H-5 (vicinal coupling) and H-4 (meta coupling).

  • H-4: Appears as a doublet of doublets (dd), coupled to H-5 (vicinal coupling) and H-6 (para coupling, often small).

  • H-5: Appears as a doublet of doublets (dd), coupled to both H-4 and H-6.

• 4-Iodo-3-hydroxypyridine : We would predict three aromatic protons. The proton at C2 would be a singlet (or a narrow doublet if coupled to H-6). The proton at C5 would be a doublet coupled to H-6, and H-6 would be a doublet coupled to H-5. The iodine at C4 would significantly deshield the protons at C5 and the carbon at C3.

Isomer	H-2	H-4	H-5	H-6	OH	Solvent	Source
2-Iodo-3-hydroxypyridine	-	~7.18 (dd)	~7.24 (dd)	~7.87 (dd)	~10.88 (s)	DMSO-d₆	[5]
3-Iodopyridin-4-ol	Data not available	-	Data not available	Data not available	Data not available	-	-
4-Hydroxypyridine (Parent)	~7.4 (d)	-	~6.4 (d)	~7.4 (d)	~10.8 (br s)	DMSO-d₆	[6]
3-Hydroxypyridine (Parent)	~8.28	~7.33	-	~8.09	Not observed	CDCl₃	[7]

Table 1: Comparative ¹H NMR Chemical Shifts (ppm). Note: Direct spectral data for 3-iodopyridin-4-ol is limited; analysis is based on established principles and data from parent compounds.

Comparative ¹³C NMR Analysis

¹³C NMR provides direct information about the carbon skeleton. The carbon bearing the iodine atom experiences a significant upfield shift due to the "heavy atom effect," while adjacent carbons are deshielded. The carbon attached to the hydroxyl group will be significantly deshielded.

• 3-Iodopyridin-4-ol : The C4 carbon (bearing the -OH group) will be significantly downfield. The C3 carbon (bearing the iodine) will be shifted upfield compared to a non-iodinated analogue.

• 2-Iodo-3-hydroxypyridine : The C2 carbon (bearing iodine) will be shifted upfield, while the C3 carbon (bearing the -OH group) will be downfield.

• Theoretical Comparison : The distinct upfield shift of the carbon directly bonded to iodine provides a clear diagnostic marker for the position of iodination.[8] For instance, in 2-iodo-3-hydroxypyridine, C2 is expected at ~110.9 ppm, whereas in other isomers, the iodinated carbon would be at a different position with a characteristic upfield shift.[5]

Isomer	C2	C3	C4	C5	C6	Solvent	Source
2-Iodo-3-hydroxypyridine	~110.9	~154.0	~121.3	~124.3	~141.8	DMSO-d₆	[5]
3-Iodopyridin-4-ol	Data not available	Data not available	Data not available	Data not available	Data not available	-	-

Table 2: Comparative ¹³C NMR Chemical Shifts (ppm).

Section 2: Infrared (IR) Spectroscopy - Probing Functional Groups and Ring Vibrations

IR spectroscopy is excellent for confirming the presence of functional groups and observing shifts in the fingerprint region caused by substitution patterns.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a modern, rapid technique that requires minimal sample preparation.[9][10]

• Instrument Preparation : Ensure the ATR crystal (typically diamond or ZnSe) is clean.[11] Record a background spectrum of the empty crystal.

• Sample Application : Place a small amount of the solid sample directly onto the ATR crystal.

• Apply Pressure : Use the built-in pressure clamp to ensure good contact between the sample and the crystal surface.[12]

• Data Acquisition : Collect the sample spectrum. Typically, 16-32 scans are co-added to produce a high-quality spectrum.

• Data Processing : The collected spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Fig. 2: Workflow for ATR-FTIR spectroscopy.

Comparative IR Analysis

Key diagnostic regions in the IR spectrum include the O-H stretching region, the C=C/C=N ring stretching region, and the C-H out-of-plane bending region in the fingerprint area.

• O-H Stretch : A broad absorption between 3100-3600 cm⁻¹ is characteristic of the hydroxyl group, indicative of hydrogen bonding.[13] In the solid state, this band is typically very broad.

• C=C and C=N Ring Vibrations : The pyridine ring exhibits several characteristic stretching vibrations between 1400-1650 cm⁻¹. The exact positions of these bands are sensitive to the electronic effects of the substituents.[14] Electron-donating groups like -OH and electron-withdrawing groups like -I will shift these frequencies.[15]

• C-I Stretch : The C-I stretching vibration is expected to appear in the far-IR region (typically below 600 cm⁻¹), which may be outside the range of standard mid-IR spectrometers.

• Fingerprint Region (< 1000 cm⁻¹) : The pattern of C-H out-of-plane bending vibrations in this region is highly characteristic of the substitution pattern on the aromatic ring and can be used to differentiate isomers.

Isomer	Key IR Bands (cm⁻¹)	Source
2-Iodo-3-hydroxypyridine	2851, 2722, 2573 (broad O-H), 1560, 1455 (C=C/C=N ring), 1301, 1189, 1121, 794, 668	[5]
3-Hydroxypyridine (Parent)	Broad O-H, ~1580, 1480 (Ring stretches)	[16][17]

Table 3: Key IR Absorption Bands.

Section 3: Mass Spectrometry (MS) - Molecular Weight and Fragmentation

While all isomers have the same nominal molecular weight, high-resolution mass spectrometry (HRMS) can confirm the elemental composition, and analysis of fragmentation patterns can provide structural clues.

Experimental Protocol: GC-MS with Electron Ionization (EI)

Gas Chromatography-Mass Spectrometry (GC-MS) is a common method for the analysis of volatile and semi-volatile organic compounds.[18]

• Sample Preparation : Prepare a dilute solution (~10-50 µg/mL) of the sample in a volatile organic solvent like dichloromethane or ethyl acetate.[18]

• GC Separation : Inject the sample into the GC. A non-polar capillary column (e.g., HP-5ms) is typically used. The oven temperature is ramped to elute compounds based on their boiling points.[19]

• Ionization : As compounds elute from the GC column, they enter the mass spectrometer source, where they are ionized, typically by Electron Ionization (EI) at 70 eV.[19]

• Mass Analysis : The resulting ions (the molecular ion and various fragments) are separated by the mass analyzer (e.g., a quadrupole) based on their mass-to-charge ratio (m/z).

• Detection : The detector records the abundance of each ion, generating a mass spectrum.

Fig. 3: General workflow for GC-MS analysis.

Comparative MS Analysis

• Molecular Ion (M⁺) : All isomers will show a molecular ion peak at m/z 221. A compound with one nitrogen atom will have an odd molecular weight, which is consistent with this value.[20] The presence of iodine is often confirmed by its characteristic isotopic signature, although ¹²⁷I is the only stable isotope.

• Key Fragmentations : The differentiation lies in the fragmentation pathways.

  • Loss of I• : A peak at m/z 94 (M - 127) corresponding to the loss of an iodine radical is expected to be prominent.

  • Loss of CO : Hydroxypyridines can undergo a characteristic loss of carbon monoxide (CO, 28 Da). A peak at m/z 193 (M - 28) would be indicative of this.

  • Ring Cleavage : The substitution pattern will influence the subsequent fragmentation of the pyridinol ring. For example, the relative positions of the iodo and hydroxyl groups will dictate the stability of the resulting fragment ions, leading to different relative intensities in the mass spectrum. For 3-iodopyridin-4-ol, the molecular ion peak is observed at m/z 221, with another significant peak at m/z 127, corresponding to the iodine atom.[3]

Section 4: UV-Visible Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule. The position of the absorption maxima (λ_max) is sensitive to the conjugation system and the nature of the substituents.

• General Principles : The pyridine ring possesses a π-electron system that gives rise to characteristic UV absorptions. The hydroxyl group (-OH) acts as an auxochrome, typically causing a bathochromic (red) shift in the absorption bands. The position of the substituents affects the electronic structure and thus the energy of the π -> π* transitions.[21]

• Isomeric Effects : Different isomers will exhibit distinct λ_max values due to the varied electronic interactions between the iodine, the hydroxyl group, and the pyridine nitrogen. The spectra are also highly pH-dependent due to the protonation/deprotonation of the ring nitrogen and the hydroxyl group.[22] For example, the parent 3-hydroxypyridine shows different fluorescence properties for its cationic, dipolar, and anionic forms, while the neutral form is non-fluorescent.[22] This pH-dependent behavior can be exploited to differentiate isomers.

Compound	λ_max (nm)	Solvent/Conditions	Source
3-Hydroxypyridine	~270-280, ~310-320	pH dependent	[22][23]
4-Hydroxypyridine	~255	pH dependent	[24]

Table 4: UV-Vis Absorption Maxima for Parent Hydroxypyridines.

Conclusion: An Integrated Spectroscopic Approach

No single technique provides all the answers. The robust and unambiguous identification of 3-iodopyridin-4-ol and its isomers requires a holistic approach, integrating data from multiple spectroscopic methods.

• NMR stands as the primary tool for definitive structural assignment, revealing the precise connectivity of atoms.

• IR spectroscopy provides rapid confirmation of essential functional groups and offers clues to the substitution pattern through the fingerprint region.

• Mass Spectrometry confirms the molecular weight and elemental formula, with fragmentation patterns offering corroborative structural evidence.

• UV-Vis spectroscopy sheds light on the electronic structure of the conjugated system, with pH-dependent shifts providing an additional layer of differentiation.

By systematically applying these techniques and understanding the chemical principles that drive the spectral outcomes, researchers can navigate the complexities of isomer analysis with confidence, ensuring the quality and integrity of their chemical entities.

References

• PubChem. 3-Iodopyridin-4-Ol | C5H4INO | CID 581196. [Link]

• ResearchGate. 1H and (b) 13C NMR spectra recorded for the mono-iodo derivative of II. [Link]

• TDI-Brooks. QUANTITATIVE DETERMINATION OF AROMATIC HYDROCARBONS USING SELECTED ION MONITORING GAS CHROMATOGRAPHY/MASS SPECTROMETRY. [Link]

• Royal Society of Chemistry. How Do Electron Donating Substituents Affect the Electronic Structure, Molecular Topology, Vibrational Properties and Intra- and Intermolecular Interactions of Polyhalogenated Pyridines?. [Link]

• MDPI. A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae. [Link]

• NIST. 2-Iodo-3-pyridinol. [Link]

• Agilent. Fast GC/MS Analysis for Benzene and Total Aromatic Content of Motor Gasoline. [Link]

• University of Cambridge. NMR Techniques in Organic Chemistry: a quick guide. [Link]

• Agilent. ATR-FTIR Spectroscopy, FTIR Sampling Techniques. [Link]

• Bruker. ATR FTIR Basics | Attenuated Total Reflectance | Principles of Infrared Spectroscopy. [Link]

• eGyanKosh. EXPT. 8 STRUCTURAL DETERMINATION OF SIMPLE ORGANIC COMPOUNDS USING 1H-NMR SPECTROMETRY. [Link]

• ACS Publications. 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. [Link]

• ACS Publications. A Simple Protocol for NMR Analysis of the Enantiomeric Purity of Chiral Hydroxylamines. [Link]

• YouTube. NMR/IR Analysis - Predicting a Structure and Assigning a Spectrum with a Pyridine Ring. [Link]

• University of St Andrews. Quantitative NMR Spectroscopy. [Link]

• University of the Witwatersrand, Johannesburg. Chapter 2. [Link]

• Michigan State University. NMR Spectroscopy. [Link]

• Polish Academy of Sciences. Infrared Absorption Spectra of Quaternary Salts of Pyridine. [Link]

• University of California, Santa Barbara. Sample Preparation Guidelines for GC-MS. [Link]

• Polish Academy of Sciences. NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. [Link]

• Cengage. Mass Spectrometry and Infrared Spectroscopy. [Link]

• ResearchGate. UV spectrum of 3-hydroxypyridine. [Link]

• SpectraBase. 4-Hydroxypyridine - Optional[UV-VIS] - Spectrum. [Link]

• Specac Ltd. Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles. [Link]

• PubMed. Effect of pyridine on infrared absorption spectra of copper phthalocyanine. [Link]

• Scribd. ATR-FTIR Spectroscopy Guide. [Link]

• Specac Ltd. Everything You Need to Know About ATR-FTIR Spectroscopy. [Link]

• Royal Society of Chemistry. Probing acid sites in solid catalysts with pyridine UV-Vis spectroscopy. [Link]

• University of Jyväskylä. The Solid-state Hierarchy and Iodination Potential of [bis(3-acetaminopyridine)iodine(I)]PF6 - Supporting Information. [Link]

• Wiley Online Library. Using 2H labelling to improve the NMR detectability of pyridine and its derivatives by SABRE. [Link]

• Thieme. 5 Combination of 1H and 13C NMR Spectroscopy. [Link]

• PubMed. Fluorescence studies on some hydroxypyridines including compounds of the vitamin B6 group. [Link]

• ResearchGate. UV-vis absorption spectra. UV-vis absorption spectra of a solution.... [Link]

• The Good Scents Company. 3-hydroxypyridine, 109-00-2. [Link]

• NIST. 2-Amino-3-hydroxypyridine. [Link]

• FooDB. Showing Compound 2-Hydroxypyridine (FDB112195). [Link]

• YouTube. Chapter 13 – IR spectroscopy & Mass Spectrometry: Part 1 of 2. [Link]

• MDPI. Spectroscopic Characterization Using 1H and 13C Nuclear Magnetic Resonance and Computational Analysis of the Complex of Donepezil with 2,6-Methyl-β-Cyclodextrin and Hydroxy Propyl Methyl Cellulose. [Link]

• ResearchGate. Spectrum 1 H-NMR compound (1) Fig 3. Spectrum 13 C-NMR compound (1). [Link]

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A Senior Application Scientist's Guide to the Structural Elucidation of 3-Iodopyridin-4-ol: A Comparative Analysis of X-ray Crystallography and Alternative Techniques

For researchers, medicinal chemists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is a non-negotiable prerequisite for understanding its function and potential as a therapeutic agent.[1] 3-Iodopyridin-4-ol, a halogenated pyridine derivative, presents a compelling case for a deep dive into structural analysis. Its potential for hydrogen bonding, π-π stacking, and the presence of a heavy iodine atom makes it an interesting candidate for various intermolecular interactions that can influence its solid-state properties and biological activity.

This guide provides an in-depth, experience-driven comparison of X-ray crystallography with other widely used analytical techniques for the structural characterization of 3-Iodopyridin-4-ol. We will not only detail the "how" but, more importantly, the "why" behind the experimental choices, offering a self-validating framework for your own structural investigations.

The Unambiguous Power of X-ray Crystallography

X-ray crystallography stands as the gold standard for determining the atomic and molecular structure of a crystalline compound.[2] It provides an unparalleled level of detail, revealing not just the connectivity of atoms but also their precise spatial arrangement, bond lengths, bond angles, and intermolecular interactions within the crystal lattice. This technique is fundamental in drug design as it provides accurate 3D structural parameters essential for understanding structure-activity relationships (SAR).[1]

Hypothetical Experimental Workflow for X-ray Crystallography of 3-Iodopyridin-4-ol

The journey from a powdered sample to a refined crystal structure is a multi-step process, each stage demanding meticulous attention to detail.

Sources

• 1. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. X-ray crystallography - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: 3-Iodopyridin-4-ol

CAS: 105990-95-0 | Formula: C₅H₄INO | Synonyms: 3-Iodo-4-hydroxypyridine; 3-iodo-4-pyridone

Executive Safety Summary

The Core Risk: Beyond standard organic handling, 3-Iodopyridin-4-ol presents a specific dual-threat profile: irritation of mucous membranes (typical of halogenated pyridines) and photolytic instability . The carbon-iodine bond is susceptible to cleavage by light, potentially releasing free iodine (

), which is corrosive and an oxidizer.

Primary Hazard Statements (GHS):

• H315: Causes skin irritation.[1][2][3][4]

• H319: Causes serious eye irritation.[1][2][3][5]

• H335: May cause respiratory irritation.[4]

Operational Directive: Treat this compound as a sensitizing irritant . All handling of the neat solid must occur inside a certified chemical fume hood to prevent inhalation of micro-particulates.

PPE Matrix: The Defense System

This matrix is designed not just for compliance, but for impermeability against both the solid substrate and common reaction solvents.

Protection Zone	Recommended Gear	Technical Rationale (The "Why")
Hand Protection (Solid)	Nitrile (4 mil minimum)	Nitrile provides excellent resistance to the solid powder. Latex is not recommended due to higher porosity to organic amines/pyridines.
Hand Protection (Solution)	Double Gloving / Laminate	Once dissolved (e.g., in DMF, DMSO, or DCM), the solvent dictates permeation. Protocol: Wear 4 mil Nitrile (inner) + Laminate/Silver Shield (outer) if using penetrating solvents like DCM.
Ocular	Chemical Splash Goggles	Critical: Standard safety glasses are insufficient. Pyridine derivatives can sublime or create fine dust that bypasses side-shields, causing severe lacrimation and corneal injury.
Respiratory	Fume Hood (Face Velocity >100 fpm)	The primary defense. If hood access is impossible (emergency only), use a P100/OV (Organic Vapor) combination cartridge respirator.
Body	Lab Coat (Cotton/Poly) + Tyvek Sleeves	Synthetic fabrics can accumulate static charge, causing the light powder to "jump" during weighing. Cotton minimizes this. Tyvek sleeves protect wrists from gaps between glove and coat.

Operational Protocol: The "Safe Lifecycle"

This workflow ensures safety from storage to disposal, integrating self-validation steps to confirm the system is working.

Phase A: Storage & Pre-Check

• Environment: Store at 2–8°C in the dark. Amber vials are mandatory to prevent photo-deiodination.

• Self-Validation: Before opening, inspect the solid. A darkening of the off-white powder to yellow/brown indicates free iodine release. If observed, handle as a corrosive hazard.

Phase B: Weighing & Transfer (Critical Risk Point)

• Static Control: 3-Iodopyridin-4-ol is a dry powder prone to static cling.

  • Place an ionizing bar or anti-static gun near the balance inside the hood.

  • Use a glass or metal spatula ; avoid plastic which generates charge.

• Technique: Do not weigh directly onto the balance pan. Use a tared scintillation vial. Cap the vial inside the hood before moving it to the balance if the balance is outside the hood (though in-hood weighing is preferred).

Phase C: Solubilization & Reaction

• Solvent Trap: When dissolving in DMSO or DMF, the solution may generate heat (exothermic solvation). Add solvent slowly.

• Glove Discipline: If you spill the solution on your gloves, change them immediately .[6][7] Pyridines facilitate the transport of iodine across the dermal barrier.

Phase D: Decontamination & Spills[2][8]

• Spill Logic:

  • Solid: Do not dry sweep. Cover with wet paper towels (water/soap) to dampen, then wipe up to prevent dust generation.

  • Solution: Absorb with vermiculite or sand.

• Surface Decon: Wipe surfaces with a 10% Sodium Thiosulfate solution. This specifically neutralizes any free iodine (turning the stain from brown to colorless), acting as a visual indicator that cleaning is complete.

Waste Disposal Strategy

Proper disposal is required to prevent downstream environmental toxicity (iodinated compounds are persistent).

Waste Stream	Classification	Protocol
Solid Waste	Hazardous (Halogenated)	Double-bag in clear polyethylene. Label clearly as "Halogenated Organic Solid - Contains Iodine".
Liquid Waste	Halogenated Organic	Do NOT mix with oxidizers. Segregate into the "Halogenated Solvents" carboy. Ensure pH is neutral; if acidic, free iodine may evolve.
Sharps/Glass	Contaminated Sharps	Rinse with acetone/ethanol into the liquid waste before placing in the glass bin to remove residual active compound.

Visual Workflow: Safe Handling Lifecycle

The following diagram illustrates the logical flow of handling, emphasizing decision points for spills and static control.

Caption: Operational logic flow for 3-Iodopyridin-4-ol, detailing inspection, handling, and spill contingencies.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 22503581, 4-iodopyridin-3-ol. Retrieved January 31, 2026 from [Link](Note: Tautomer reference for hazard classification).

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Iodine. Retrieved January 31, 2026 from [Link].

• Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Retrieved January 31, 2026 from [Link].

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